Fast Sulphon Black F

• CAS: 3682-47-1

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of Fast Sulphon Black F as a Complexometric Indicator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F (FSBF), also known as Acid Black 32, is a sulfonated bis-azo dye with the chemical formula C₃₀H₁₇N₄Na₃O₁₁S₃.[1] While it has applications in histology and the textile industry, it is most renowned in analytical chemistry for its role as a highly selective metallochromic indicator.[1][2] It is used almost exclusively for the complexometric titration of Copper(II) ions with ethylenediaminetetraacetic acid (EDTA).[2][3][4] The key to its utility lies in the formation of a distinctly colored complex with Cu(II) ions, which is less stable than the corresponding Cu(II)-EDTA complex, enabling a sharp and precise visual endpoint determination.[2] The introduction of sulfonic acid groups into its structure enhances its water solubility, which is essential for its application in aqueous titrations.[2]

Core Mechanism of Action

The function of Fast Sulphon Black F as an indicator is predicated on the principles of competitive complex formation. The titrant, EDTA, is a powerful hexadentate chelating agent that forms highly stable complexes with most metal ions. The indicator, FSBF, is also a chelating agent but forms a weaker complex with the target metal ion. The titration process can be understood as a displacement reaction driven by the relative stability of the metal complexes.

The process unfolds in three key stages:

• Formation of the Metal-Indicator Complex: Before the titration begins, a small amount of FSBF indicator is added to the aqueous sample containing Cu(II) ions. In an ammoniacal buffer solution, which is essential for the color reaction, the FSBF indicator binds with the Cu(II) ions. This creates a stable, wine-red or purple-colored metal-indicator complex (Cu-FSBF).[2][3] The entire solution subsequently adopts this purple hue.

• Titration with EDTA: A standardized solution of EDTA is gradually added to the reaction vessel. Being a much stronger chelating agent, EDTA first reacts with any free Cu(II) ions in the solution.[2] As the titration proceeds and nears the equivalence point, the concentration of free Cu(II) ions diminishes.

• Endpoint Determination: Once all free Cu(II) ions have been complexed by EDTA, the EDTA begins to displace the FSBF from the Cu-FSBF complex due to the significantly higher stability of the Cu-EDTA complex.[2][3] This releases the free FSBF indicator back into the solution. The free indicator has a different color (green) from the metal-indicator complex.[3] The endpoint of the titration is marked by a sharp, distinct color change from the purple of the Cu-FSBF complex to the green of the free indicator.[2][3] In solutions with a high concentration of copper, the initial blue color of the cuprammonium ion can cause the color change to be from pale blue to bright green.

The logical flow of this competitive binding mechanism is visualized in the diagram below.

Figure 1: Mechanism of Fast Sulphon Black F in Complexometric Titration.

Quantitative Data and Indicator Properties

The effectiveness of a complexometric indicator is determined by the relative stability of the metal-indicator complex versus the metal-titrant complex, and the pH at which the titration is performed.

Property	Value / Description	Source(s)
Target Ion	Copper (Cu²⁺)	[2][3][4]
Titrant	Ethylenediaminetetraacetic acid (EDTA)	[3][5]
Indicator Solution	Typically a 0.5% w/v solution in water.	[6]
Required Medium	Ammoniacal buffer solution is essential for color formation.	[2]
Color of Metal-Indicator Complex	Purple, crimson, or wine-red.	[2][3]
Color of Free Indicator (Endpoint)	Green or bright green.	[3]
Specificity	Highly selective for Cu(II). Nickel is the only other common ion known to form a colored complex, but it is not suitable for titration.

Experimental Protocol: Titration of Copper(II)

The following is a generalized protocol for the determination of Cu(II) ions using Fast Sulphon Black F.

Reagents and Solutions:

• Standard EDTA Solution: A standardized solution of ~0.01 M disodium EDTA.

• Ammonia Buffer: A solution prepared by dissolving ammonium chloride (NH₄Cl) in aqueous ammonia (NH₃) to maintain a basic pH.[8]

• Fast Sulphon Black F Indicator: A 0.5% (w/v) aqueous solution.[6]

• Analyte: A solution containing an unknown concentration of Copper(II) ions.

Procedure:

• Sample Preparation: Pipette a known volume of the Cu(II) analyte solution into a conical flask.

• Buffering: Add a sufficient volume of ammonia buffer (e.g., 2 mL) to the conical flask to achieve the required basic pH.[9] Dilute with deionized water if necessary.

• Indicator Addition: Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a distinct purple color, indicating the formation of the Cu-FSBF complex.[9]

• Titration: Titrate the sample solution with the standardized EDTA solution from a burette. Swirl the flask continuously.

• Endpoint Detection: Continue the titration until the solution color changes sharply from purple to a bright, clear green. This is the endpoint.

• Data Recording: Record the volume of EDTA solution used.

• Replication: Repeat the titration at least two more times to ensure concordant results (results that are in close agreement).

The workflow for this experimental procedure is illustrated below.

References

• 1. dawnscientific.com [dawnscientific.com]
• 2. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 3. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 4. Fast Sulphone Black F | 3682-47-1 | Ottokemi™ [ottokemi.com]
• 5. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 6. Complexometric Titration Indicators [delloyd.50megs.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. metrohm.com [metrohm.com]
• 9. youtube.com [youtube.com]

An In-depth Technical Guide to the Solubility and Stability of Fast Sulphon Black F in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the azo dye Fast Sulphon Black F (also known as Acid Black 32) in aqueous solutions. The information is intended to support researchers, scientists, and professionals in drug development and other analytical fields where this compound is utilized.

Introduction

Fast Sulphon Black F is a versatile tri-azo dye used extensively as a complexometric indicator, particularly for the determination of copper ions, and as a biological stain.[1][2][3] Its performance in these applications is intrinsically linked to its behavior in aqueous media. Understanding its solubility and stability under various conditions is therefore critical for developing robust and reliable analytical methods and formulations. This guide details the known solubility parameters, discusses stability characteristics, provides detailed experimental protocols for characterization, and proposes a potential degradation pathway.

Solubility Profile

Fast Sulphon Black F exhibits excellent solubility in water, a characteristic attributed to the presence of three sulfonate groups in its molecular structure, which impart a strong hydrophilic nature.[4]

Quantitative Solubility Data

The aqueous solubility of Fast Sulphon Black F has been quantitatively determined. The data is summarized in the table below.

Solvent	Solubility	Reference(s)
Water	33.3 mg/mL	[5]
Alcoholic Solvents	Significantly reduced compared to water
Ethanol	Slightly soluble	[6]

Factors Influencing Solubility

The solubility of Fast Sulphon Black F is not static and can be influenced by several factors:

• pH: The dye's solubility is markedly dependent on the pH of the aqueous medium. In strongly acidic conditions, the compound's solubility characteristics are altered, accompanied by a color change to dark blue-purple. Conversely, in strongly alkaline environments, the solubility also changes, with the solution turning a dark blue-red color. These changes are likely due to the protonation or deprotonation of the azo linkages and hydroxyl groups.

• Solvent Polarity: The dye's solubility is highest in polar solvents like water. In less polar organic solvents such as ethanol, the solubility is significantly diminished.

Stability Profile

Fast Sulphon Black F is generally considered stable under ambient laboratory conditions. However, its stability is compromised by specific environmental factors.

General Stability and Storage

Under normal conditions of temperature and pressure, Fast Sulphon Black F maintains its structural integrity. For optimal shelf-life, it is recommended to store the solid compound in amber glass vials at 4°C with a desiccant, as it is known to be hygroscopic and susceptible to degradation upon exposure to UV light.[4] Stability studies have indicated that when stored under these conditions, there is less than 5% degradation over a six-month period.[2]

Stability in Aqueous Solutions

The stability of Fast Sulphon Black F in aqueous solutions is influenced by several factors:

• Oxidizing Agents: The compound is incompatible with strong oxidizing agents. These agents can lead to the decomposition of the dye, primarily through the cleavage of the azo linkages.

• Temperature: While detailed thermal degradation kinetics in aqueous solution are not extensively published, for many organic compounds, an increase in temperature will accelerate degradation reactions.

• UV Light: The dye is known to degrade under UV exposure.[4]

Degradation under Advanced Oxidation Processes (AOPs)

Studies have been conducted on the degradation of Fast Sulphon Black F using advanced oxidation processes, which are relevant for wastewater treatment and environmental remediation research.

Degradation Method	Conditions	Efficiency	Reference(s)
Fenton Process	[Fe(II)]:[H₂O₂] molar ratio = 1:3.3, pH 4.0	~99% removal in 30 min	[1]
Fenton-like Process	Magnetic iron(III) oxide and H₂O₂	Complete degradation in 30 min	[1]
Electrochemical Method	Various electrodes (e.g., platinised titanium, mild steel, aluminum, copper, stainless steel) and electrolyte concentrations have been investigated.	Effective degradation	[7]

Experimental Protocols

The following sections provide detailed methodologies for determining the solubility and stability of Fast Sulphon Black F in aqueous solutions.

Protocol for Determining Aqueous Solubility

This protocol outlines the equilibrium solubility method.

Caption: Workflow for determining the aqueous solubility of Fast Sulphon Black F.

• Materials: Fast Sulphon Black F powder, purified water, appropriate buffer solutions, volumetric flasks, temperature-controlled shaker, centrifuge, 0.45 µm syringe filters, UV-Vis spectrophotometer or HPLC system.

• Procedure:

  • Add an excess amount of Fast Sulphon Black F powder to a series of vials containing a known volume of the desired aqueous solvent (e.g., purified water, buffers of various pH).

  • Seal the vials and place them in a temperature-controlled shaker (e.g., at 25°C, 37°C).

  • Agitate the samples for a sufficient time to reach equilibrium (e.g., 24 to 48 hours).

  • After equilibration, allow the suspensions to settle. Centrifuge the samples to further separate the undissolved solid.

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the aliquot through a 0.45 µm syringe filter to remove any remaining particulates.

  • Prepare a series of dilutions of the filtered solution with the solvent.

  • Determine the concentration of Fast Sulphon Black F in the diluted samples using a validated analytical method, such as UV-Vis spectrophotometry (at the λmax of the dye) or a stability-indicating HPLC method.

  • Calculate the original concentration in the supernatant to determine the solubility in mg/mL or mol/L.

Protocol for Assessing Aqueous Stability (pH and Temperature Effects)

This protocol describes a method to investigate the degradation kinetics of Fast Sulphon Black F under various pH and temperature conditions.

Caption: Experimental workflow for determining the stability of Fast Sulphon Black F.

• Materials: Fast Sulphon Black F, a series of buffer solutions (e.g., citrate for acidic pH, phosphate for neutral pH, borate for alkaline pH), purified water, temperature-controlled incubators or water baths, HPLC system with a suitable detector, volumetric flasks, and vials.

• Procedure:

  • Prepare a stock solution of Fast Sulphon Black F in purified water at a known concentration.

  • In separate volumetric flasks, dilute the stock solution with each of the buffer solutions to achieve the desired final concentration (e.g., 10 µg/mL).

  • Dispense aliquots of each buffered solution into multiple vials, with separate vials for each time point to avoid repeated sampling from the same vial.

  • Place the sets of vials in incubators maintained at different temperatures (e.g., 25°C, 40°C, 60°C). Protect samples from light.

  • At specified time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72 hours), remove one vial from each pH and temperature condition.

  • Immediately analyze the sample using a stability-indicating HPLC method to determine the remaining concentration of Fast Sulphon Black F. The method should be able to resolve the parent compound from its degradation products.

• Data Analysis:

  • For each condition, plot the natural logarithm of the concentration of Fast Sulphon Black F versus time.

  • If the plot is linear, the degradation follows pseudo-first-order kinetics. The slope of the line will be the negative of the degradation rate constant (k).

  • Calculate the half-life (t½) for each condition using the formula: t½ = 0.693 / k.

  • The data can be presented in a table summarizing the rate constants and half-lives at each pH and temperature.

Proposed Degradation Pathway

While a definitive study on the degradation products of Fast Sulphon Black F was not found in the reviewed literature, a plausible degradation pathway under advanced oxidation processes (AOPs) can be proposed based on the known chemistry of azo dyes. AOPs generate highly reactive species, such as hydroxyl radicals (•OH), which attack the dye molecule. The primary points of attack are the electron-rich azo linkages and the aromatic rings.

Caption: Proposed degradation pathway of Fast Sulphon Black F under AOPs.

The proposed pathway involves:

• Initial Attack: Hydroxyl radicals attack the azo bonds, which are typically the most reactive sites.

• Azo Bond Cleavage: This leads to the fragmentation of the large dye molecule into smaller aromatic compounds, such as sulfonated aromatic amines and hydroxylated naphthalene derivatives. This step is responsible for the decolorization of the solution.

• Aromatic Ring Opening: The aromatic intermediates are further attacked by hydroxyl radicals, leading to the opening of the aromatic rings.

• Formation of Aliphatic Compounds: This results in the formation of smaller, short-chain organic acids (e.g., maleic acid, oxalic acid, formic acid).

• Mineralization: Ultimately, with sufficient oxidant exposure, these aliphatic intermediates are oxidized to carbon dioxide, water, and inorganic ions like sulfate and nitrate.

Conclusion

Fast Sulphon Black F is a water-soluble dye with stability that is dependent on environmental conditions such as pH, temperature, and the presence of oxidizing agents and UV light. While specific kinetic data on its degradation in aqueous solution is limited, this guide provides robust experimental protocols for researchers to determine these parameters. The provided information on its solubility, general stability, and a proposed degradation pathway serves as a valuable resource for the effective application of Fast Sulphon Black F in research and development. Further studies are warranted to quantitatively define its stability profile across a broad range of conditions.

References

• 1. chalcogen.ro [chalcogen.ro]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 5. Degradation of antibiotics by advanced oxidation processes: An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of pH, temperature, and buffers on the kinetics of ceftazidime degradation in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Spectrophotometric Analysis of Fast Sulphon Black F: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F is a bis-azo dye recognized for its utility as a metallochromic indicator, particularly in complexometric titrations. Its distinct color change upon chelation with metal ions, most notably copper(II), makes it a subject of interest for spectrophotometric applications. This technical guide provides an in-depth overview of the principles and methodologies for the spectrophotometric analysis involving Fast Sulphon Black F, with a focus on its application in the determination of copper(II) ions.

Chemical and Physical Properties

Fast Sulphon Black F (Colour Index Number 26990) is a water-soluble anionic dye. Its structure, rich in azo groups and sulfonic acid moieties, is responsible for its intense color and its ability to form stable complexes with metal cations.

Property	Value
Molecular Formula	C₃₀H₁₇N₄Na₃O₁₁S₃
Molecular Weight	774.64 g/mol
Appearance	Black to dark brown powder
Solubility	Soluble in water

Principle of Spectrophotometric Analysis

The spectrophotometric analysis of metal ions using Fast Sulphon Black F is based on the significant shift in its visible absorption spectrum upon the formation of a metal-dye complex. The free dye in solution typically exhibits a greenish-blue color, with an absorption maximum (λmax) around 560 nm. When complexed with a metal ion such as copper(II), the color of the solution changes to purple or crimson, and the absorption maximum shifts to a longer wavelength, approximately 620 nm.

This change in absorbance at a specific wavelength is directly proportional to the concentration of the metal-dye complex, and consequently to the concentration of the metal ion in the sample, in accordance with the Beer-Lambert Law.

Experimental Protocols

Preparation of Reagents

• Stock Copper(II) Solution (e.g., 1000 ppm): Dissolve a precisely weighed amount of a soluble copper(II) salt (e.g., CuSO₄·5H₂O) in deionized water in a volumetric flask.

• Fast Sulphon Black F Solution (e.g., 0.1% w/v): Dissolve a precisely weighed amount of Fast Sulphon Black F in deionized water.

• Buffer Solution (pH 10): Prepare an ammonia-ammonium chloride buffer to maintain the optimal pH for the formation of the copper(II)-Fast Sulphon Black F complex.

Determination of Optimal Wavelength (λmax)

• Prepare two separate solutions: one containing a known concentration of Fast Sulphon Black F in the pH 10 buffer, and another containing the same concentration of the dye and an excess of copper(II) ions in the pH 10 buffer.

• Scan the absorbance of each solution across the visible spectrum (e.g., 400-800 nm) using a spectrophotometer.

• The wavelength at which the copper(II)-Fast Sulphon Black F complex shows maximum absorbance (around 620 nm) should be selected for the quantitative analysis. At this wavelength, the absorbance of the free dye should be minimal to reduce interference.

Construction of a Calibration Curve

• Prepare a series of standard solutions containing known, varying concentrations of copper(II).

• To each standard solution, add a fixed amount of the Fast Sulphon Black F solution and the pH 10 buffer.

• Allow sufficient time for the complex formation to reach equilibrium.

• Measure the absorbance of each standard solution at the predetermined λmax (e.g., 620 nm) against a reagent blank (containing all components except the copper(II) ions).

• Plot a graph of absorbance versus the concentration of copper(II). This graph should be linear and pass through the origin, as dictated by the Beer-Lambert Law.

Analysis of an Unknown Sample

• Prepare the unknown sample in the same manner as the standard solutions, adding the Fast Sulphon Black F solution and the pH 10 buffer.

• Measure the absorbance of the sample at the λmax.

• Determine the concentration of copper(II) in the unknown sample by interpolating its absorbance value on the calibration curve.

Data Presentation

The following tables summarize the key spectrophotometric data for Fast Sulphon Black F and provide a representative example of a calibration curve for the determination of copper(II).

Table 1: Spectrophotometric Characteristics of Fast Sulphon Black F

Species	Color	Approximate λmax	Notes
Free Fast Sulphon Black F	Greenish-blue	~560 nm	Color observed in the absence of complexing metal ions.
Metal-Bound Fast Sulphon Black F	Varies (e.g., Purple)	~620 nm	General shift observed upon complexation with metal ions.
Copper(II)-FSBF Complex	Purple/Crimson	Not definitively specified in literature	Color observed in the presence of copper(II) ions in an ammoniacal solution.
Beryllium(II)-FSBF Complex	Blue-Violet	630 nm (for measurement)	Absorbance is measured at this wavelength for the determination of beryllium.

Table 2: Representative Calibration Data for Copper(II) Determination

Note: The following data is a hypothetical example to illustrate the expected results from a spectrophotometric analysis, as a published, validated dataset for a calibration curve using Fast Sulphon Black F is not available.

Standard Concentration (mg/L)	Absorbance at 620 nm
0.0	0.000
1.0	0.152
2.0	0.305
3.0	0.458
4.0	0.610
5.0	0.763

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric determination of an analyte using Fast Sulphon Black F.

Caption: Experimental workflow for spectrophotometric analysis.

Logical Relationship: Beer-Lambert Law

The relationship between absorbance, concentration, and molar absorptivity is fundamental to this analytical technique.

Caption: Relationship of variables in the Beer-Lambert Law.

An In-depth Technical Guide to the Synthesis Pathway of C.I. Acid Black 1 (Fast Sulphon Black F)

Introduction:

Fast Sulphon Black F is a name attributed to several black azo dyes. This guide focuses on the synthesis of the well-characterized disazo dye C.I. Acid Black 1 (C.I. 20470; CAS No. 1064-48-8), also known as Amido Black 10B. This dye is widely used for staining proteins in various biochemical techniques, including on polyacrylamide and agarose gels, as well as for dyeing textiles like wool, silk, and polyamide fibers.[1][2] The synthesis is a multi-step process rooted in classical azo dye chemistry, involving sequential diazotization and coupling reactions to build the complex molecular structure.[3][4]

The overall manufacturing process involves the diazotization of a primary aromatic amine to form a diazonium salt. This highly reactive intermediate then couples with an electron-rich aromatic compound. For a disazo dye like C.I. Acid Black 1, this sequence is performed twice.[5][6] The introduction of sulfonic acid groups is a critical aspect of the synthesis, ensuring the final product is water-soluble, which is essential for its applications in aqueous solutions.[3][7]

Core Synthesis Pathway

The industrial synthesis of C.I. Acid Black 1 follows a convergent pathway involving two separate diazotization reactions and two coupling steps. The backbone of the molecule is built upon 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (H-acid).

The key steps are:

• First Diazotization: Diazotization of 4-nitrobenzenamine (p-nitroaniline).

• First Coupling: Coupling of the resulting diazonium salt with H-acid under acidic conditions.

• Second Diazotization: Diazotization of aniline.

• Second Coupling: Coupling of the second diazonium salt to the monoazo intermediate formed in step 2, under alkaline conditions, to yield the final C.I. Acid Black 1 dye.[4]

Below is a diagram illustrating this experimental workflow.

Caption: Synthesis workflow for C.I. Acid Black 1.

Experimental Protocols

The following protocols are based on established industrial synthesis methods for azo dyes.

Diazotization of p-Nitroaniline

This foundational step converts the primary aromatic amine into a reactive diazonium salt. The reaction must be performed at low temperatures (0–5°C) to ensure the stability of the diazonium salt.[1][5]

• Reagents:

  • p-Nitroaniline: 72 g

  • Water: 200 mL

  • Hydrochloric Acid (30%): 220 g

  • Sodium Nitrite (30% solution, prepared from 36 g of 100% NaNO₂): ~120 g

  • Ice

• Procedure:

  • In a suitable reaction vessel, create a suspension by adding 72 g of p-nitroaniline to 200 mL of water under stirring.[1]

  • Add 220 g of 30% hydrochloric acid. Heat the mixture to 70°C to achieve complete dissolution of the p-nitroaniline hydrochloride salt.[1]

  • Cool the solution rapidly to 0-3°C using an ice bath. This may cause the hydrochloride salt to precipitate.[1]

  • While maintaining the temperature below 5°C, add the 30% sodium nitrite solution. The addition should be controlled to keep the temperature from rising.[1]

  • Stir the mixture for an additional 15 minutes after the addition is complete.[1]

  • Confirm the completion of the diazotization by testing for a slight excess of nitrous acid using potassium iodide-starch paper (a blue-black color indicates excess nitrous acid). The resulting diazo solution should be clear.[1]

First Coupling Reaction (Acidic Conditions)

The diazonium salt of p-nitroaniline is then coupled with H-acid. This reaction is performed under acidic conditions.[4]

• Reagents:

  • H-acid (4-amino-5-hydroxynaphthalene-2,7-disulfonic acid)

  • Water and Ice

  • Sodium Bicarbonate (or other suitable base for pH adjustment)

  • The diazo solution from Step 1.

• Procedure:

  • Prepare a coupler solution by suspending H-acid in water with ice.[6]

  • Adjust the pH to the desired acidic range for the coupling reaction. The exact pH is critical for directing the coupling to the desired position on the H-acid molecule.

  • Slowly add the cold diazonium salt solution from Step 1 to the H-acid suspension with vigorous stirring.

  • Continue stirring until the coupling reaction is complete. Completion can be monitored by the absence of the diazonium salt.

Diazotization of Aniline

Concurrently with the first coupling, a second diazonium salt is prepared from aniline using a similar protocol.

• Reagents:

  • Aniline

  • Hydrochloric Acid

  • Sodium Nitrite

  • Water and Ice

• Procedure:

  • Dissolve aniline in an aqueous solution of hydrochloric acid.

  • Cool the solution to 0-5°C using an ice bath.

  • Slowly add a solution of sodium nitrite, keeping the temperature below 5°C.

  • Stir for 15-30 minutes and confirm the presence of excess nitrous acid with potassium iodide-starch paper.

Second Coupling Reaction (Alkaline Conditions)

The monoazo intermediate from the first coupling is reacted with the diazotized aniline under alkaline conditions to form the final disazo dye.[4]

• Reagents:

  • Monoazo intermediate solution from Step 2.

  • Diazotized aniline solution from Step 3.

  • An alkali solution (e.g., sodium hydroxide or sodium carbonate) to maintain alkaline pH.

• Procedure:

  • Adjust the pH of the monoazo intermediate solution to the alkaline range required for the second coupling.

  • Slowly add the cold diazotized aniline solution to the monoazo intermediate solution with vigorous stirring.

  • Maintain the alkaline pH and low temperature throughout the addition.

  • Stir the reaction mixture until the coupling is complete.

Product Isolation and Standardization

• Procedure:

  • The final dye solution is often concentrated.

  • The concentrated mass can be transferred to a spray dryer to obtain a crude powder.[6]

  • The crude dye's strength is then equalized by adding salts (e.g., sodium sulfate) and blending to meet the required standard.[6][8]

Quantitative Data and Properties

The following table summarizes key chemical properties and data related to the synthesis of C.I. Acid Black 1.

Parameter	Value	Reference(s)
Chemical Name	C.I. Acid Black 1	[4]
C.I. Number	20470	[4]
CAS Number	1064-48-8	[2][4]
Molecular Formula	C₂₂H₁₄N₆Na₂O₉S₂	[2][4]
Molecular Weight	616.49 g/mol	[4]
Appearance	Dark brown or black powder	[1][4]
Solubility	Soluble in water (blue-black solution), soluble in ethanol (blue)	[1][4]
Industrial Dye Content	Approximately 30% by weight (typical for commercial azo dyes, remainder is inorganic salts)	[8]
Alternative Synthesis	Microwave-assisted synthesis can achieve yields of 85-95% in significantly reduced reaction times	[8]

Logical Relationships in Synthesis

The synthesis of C.I. Acid Black 1 is governed by the principles of electrophilic aromatic substitution, where the diazonium ion acts as the electrophile. The pH of the coupling medium is a critical parameter that controls the reactivity of the coupling component (H-acid) and the position of the substitution.

References

• 1. chembk.com [chembk.com]
• 2. Page loading... [guidechem.com]
• 3. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. C.I. Food Black 2 | 2118-39-0 | Benchchem [benchchem.com]
• 6. environmentclearance.nic.in [environmentclearance.nic.in]
• 7. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 8. Buy Fast Sulphon Black F | 3682-47-1 [smolecule.com]

An In-depth Technical Guide to the Safety and Handling of Fast Sulphon Black F

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for Fast Sulphon Black F (C.I. 26990), a synthetic azo dye. The information is compiled from various safety data sheets (SDS) and chemical suppliers to ensure a thorough understanding of its properties and associated hazards.

Chemical Identification

Fast Sulphon Black F is also known by several synonyms, which are important to recognize when reviewing safety and technical documents.

Identifier	Value
Chemical Name	trisodium;4-hydroxy-5-[(2-hydroxynaphthalen-1-yl)diazenyl]-3-[(4-sulfonatonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonate[1][2]
CAS Number	3682-47-1[1][2][3][4]
Synonyms	Acid Black 32, C.I. 26990[2][3][5]
Molecular Formula	C₃₀H₁₇N₄Na₃O₁₁S₃[1][2][5]
Molecular Weight	774.6 g/mol [1][2]

Hazard Identification

Fast Sulphon Black F is generally not classified as a hazardous substance according to GHS, but it may cause irritation.[4] The toxicological properties of this material have not been fully investigated.[3]

Potential Health Effects:

• Eye Contact: May cause eye irritation.[3][6]

• Skin Contact: May cause skin irritation.[3][6]

• Ingestion: May cause irritation of the digestive tract.[3][6]

• Inhalation: May cause respiratory tract irritation.[3][6]

One source classifies the related "Acid Black 1" (a different CAS number but sometimes used as a synonym) as a Carcinogen Category 1B, though this is not consistent across all sources for Fast Sulphon Black F.[7]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fast Sulphon Black F is provided below.

Property	Value
Appearance	Black to dark brown powder[1][3]
Odor	Odorless[6]
Solubility	Soluble in water[1][5]
Melting Point	Decomposes before melting[1]
Boiling Point	Decomposes before boiling[1]

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

• Wash hands thoroughly after handling.[3]

• Use with adequate ventilation to minimize dust generation and accumulation.[3]

• Avoid contact with eyes, skin, and clothing.[3]

• Keep the container tightly closed.[3]

• Avoid ingestion and inhalation.[3]

Storage:

• Store in a tightly closed container.[3]

• Store in a cool, dry, well-ventilated area.[3][7]

• Keep away from incompatible materials such as oxidizing agents.[3][7]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are essential for safe handling.

Control Parameter	Recommendation
Engineering Controls	Facilities should be equipped with an eyewash station and a safety shower.[3] Use adequate ventilation.[3]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.[3]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[3]
Respiratory Protection	A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever workplace conditions warrant a respirator's use.[3]

First-Aid Measures

In case of exposure, follow these first-aid procedures.

Exposure Route	First-Aid Measures
Eye Contact	Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[3]
Skin Contact	Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical aid.[3]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and drink 2-4 cupfuls of milk or water. Get medical aid.[3]
Inhalation	Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

Accidental Release Measures

In the event of a spill or release, follow these procedures to contain and clean up the material.

Spill/Leak Procedures:

• Vacuum or sweep up the material and place it into a suitable disposal container.[3]

• Clean up spills immediately, observing precautions in the Protective Equipment section.[3]

• Avoid generating dusty conditions.[3]

• Provide ventilation.[3]

Stability and Reactivity

Understanding the chemical stability and reactivity of Fast Sulphon Black F is important for safe storage and handling.

Parameter	Description
Chemical Stability	Stable under normal temperatures and pressures.[3][6]
Conditions to Avoid	Incompatible materials, dust generation, excess heat.[3][6]
Incompatibilities	Oxidizing agents.[3][6]
Hazardous Decomposition	Nitrogen oxides, carbon monoxide, carbon dioxide, sulfur oxides.[3][4]
Hazardous Polymerization	Will not occur.[3][6]

Experimental Protocols and Workflows

Workflow for Safe Handling of Fast Sulphon Black F

Caption: A workflow diagram illustrating the key steps for the safe handling of Fast Sulphon Black F in a laboratory setting.

Logical Relationship for First Aid Response

Caption: A diagram showing the logical steps for first aid response following exposure to Fast Sulphon Black F.

References

• 1. Buy Fast Sulphon Black F | 3682-47-1 [smolecule.com]
• 2. Fast Sulphon Black F | C30H17N4Na3O11S3 | CID 2733870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. carlroth.com [carlroth.com]
• 5. dawnscientific.com [dawnscientific.com]
• 6. cncolorchem.com [cncolorchem.com]
• 7. chemstock.ae [chemstock.ae]

The Analytical Power of Fast Sulphon Black F: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Fast Sulphon Black F (FSBF), a sulfonated azo dye also known as Acid Black 32, is a versatile compound with significant applications in analytical chemistry, histology, and various industrial processes. Its utility is primarily derived from its intense color and its ability to form distinctively colored complexes with metal ions. This technical guide provides an in-depth review of the core applications of Fast Sulphon Black F, with a focus on its role as a complexometric indicator and its use in modern analytical techniques.

Core Applications of Fast Sulphon Black F

Fast Sulphon Black F is utilized across several scientific and industrial domains. Its key features include high tinting power, excellent water solubility, and stability under typical laboratory conditions.[1] The primary applications are summarized below.

Application Area	Specific Use
Analytical Chemistry	Complexometric indicator for the determination of copper (II) ions via EDTA titration.[2][3][4][5]
Chromogenic reagent in spectrophotometric analysis of metal ions.[1]
Recognition element in fiber optic chemical sensors for copper detection.
Histology & Microscopy	General stain for enhancing microscopic images of tissue samples.[1]
Industrial Dyes	Dyeing and printing of textiles (cotton, wool, synthetic fibers) and paper products.[1][6]
Cosmetics	Colorant in some hair dyes and makeup formulations.[6]
Environmental Monitoring	Analysis of dye removal in wastewater treatment processes.[6]

Complexometric Titration of Copper (II) Ions

The most prominent and well-documented application of Fast Sulphon Black F is as a highly selective indicator for the complexometric titration of copper (II) ions with ethylenediaminetetraacetic acid (EDTA).[2][3][7]

In an ammoniacal solution, Fast Sulphon Black F forms a purple or crimson-colored complex with Cu(II) ions.[7] During the titration, EDTA, being a stronger chelating agent, progressively displaces the FSBF from the copper ions.[2][7] This displacement results in a sharp and distinct color change from purple to green at the endpoint, allowing for accurate quantification of the copper concentration.[2][8] The presence of ammonia is crucial for the formation of the initial colored complex.[8]

Experimental Protocol: Complexometric Titration of Copper (II)

This protocol outlines the direct titration of a copper (II) solution using a standardized EDTA solution and Fast Sulphon Black F as the indicator.

Reagents and Solutions:

Reagent/Solution	Preparation
Standard ~0.01 M EDTA Solution	Dissolve 3.722 g of disodium EDTA dihydrate (Na₂EDTA·2H₂O) in deionized water and dilute to 1 L in a volumetric flask.[6] For a 0.02 M solution, dissolve 7.445 g in 1 L.[6]
Ammonia-Ammonium Ion Buffer (pH 10)	Dissolve 17.5 g of ammonium chloride (NH₄Cl) in 142 mL of concentrated ammonia solution (sp. gr. 0.88-0.90) and dilute to 250 mL with deionized water.[9] Alternatively, dissolve 5.40 g of NH₄Cl and 35.0 mL of 10 M ammonia solution in 100 mL of deionized water.[10]
Fast Sulphon Black F Indicator Solution (0.5% w/v)	Dissolve 0.5 g of Fast Sulphon Black F powder in 100 mL of deionized water.[1][11]
Copper (II) Solution (Analyte)	A solution of a copper salt (e.g., CuSO₄) of unknown concentration.

Titration Procedure:

• Pipette a known volume (e.g., 10.0 mL) of the copper solution into a conical flask.

• Dilute the sample with approximately 50 mL of deionized water.

• Add 5 mL of the ammonia-ammonium ion buffer solution to adjust the pH to approximately 10.[8]

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.[8]

• Titrate the solution with the standardized EDTA solution from a burette.

• The endpoint is reached when the color of the solution changes sharply from purple to a distinct dark green.[5][8]

• Record the volume of EDTA solution used.

• Calculate the concentration of copper in the original sample.

Caption: Workflow for the complexometric titration of Copper (II) ions.

Spectrophotometric and Sensor Applications

The distinct color change of Fast Sulphon Black F upon complexation with metal ions also makes it a valuable reagent for spectrophotometric analysis.[1] The formation of the metal-FSBF complex can be quantified using UV-Visible spectrophotometry to determine the concentration of the metal ion.[1]

A significant advancement in this area is the integration of Fast Sulphon Black F into fiber optic chemical sensors for the detection of copper (II) ions. In one such application, the dye was immobilized on a copolymer resin. The sensor operates by measuring the change in reflectance as the immobilized dye interacts with copper ions. This method demonstrated a linear response to Cu(II) concentrations in the range of 11–127 ppm at an optimal pH of 9.5, with a limit of detection of 10 ppm. The sensor could be regenerated using an EDTA solution.

Caption: Logical diagram of a fiber optic sensor using immobilized FSBF.

Use in Histology and Other Fields

In the textile and paper industries, its excellent solubility and high staining ability make it an effective dye for achieving deep and durable black coloration.[1][6] Its use in cosmetics is for similar coloring purposes.[6]

Toxicological Information

As with any chemical, appropriate safety precautions should be taken when handling Fast Sulphon Black F. Some azo dyes have been studied for their potential to interact with DNA. It is designated for research use only and is not intended for human or veterinary use.

Conclusion

Fast Sulphon Black F is a robust and versatile sulfonated azo dye with its most significant and well-characterized application being the complexometric determination of copper (II) ions. Its sharp and selective color change in the presence of copper and EDTA makes it an invaluable indicator for titrimetric analysis. While its applications extend to spectrophotometry, advanced chemical sensors, and various industrial dyeing processes, its role in routine histological staining is less defined. For researchers and professionals in analytical chemistry and drug development, Fast Sulphon Black F offers a reliable and cost-effective tool for the precise quantification of copper.

References

• 1. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 2. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 3. sciencenotes.org [sciencenotes.org]
• 4. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 5. Engineering Chemistry - Engineering Chemistry [Book] [oreilly.com]
• 6. quora.com [quora.com]
• 7. researchgate.net [researchgate.net]
• 8. scribd.com [scribd.com]
• 9. Help with EDTA titration for hardness of water! | UK Science Technician Community [community.preproom.org]
• 10. Chrominfo: Buffer solution in EDTA complexometric titration [chrominfo.blogspot.com]
• 11. Complexometric Titration Indicators [delloyd.50megs.com]

Protocols & Analytical Methods

Preparation of Fast Sulphon Black F Staining Solution: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F is a water-soluble, sulfonated azo dye recognized for its utility in various scientific applications. In the realm of biological research, it serves as a histological stain, particularly effective in demonstrating connective tissues. Its strong acidic nature allows it to bind to basic tissue components, providing sharp contrast and clear visualization. Additionally, Fast Sulphon Black F is widely employed as a complexometric indicator for the determination of metal ions, most notably copper, through titration with ethylenediaminetetraacetic acid (EDTA). This document provides detailed protocols for the preparation of Fast Sulphon Black F solutions for both histological and analytical applications.

Quantitative Data Summary

For ease of comparison, the quantitative parameters for preparing Fast Sulphon Black F solutions for its two primary applications are summarized in the table below.

Parameter	Histological Staining (Lignin Pink & Fast Sulphon Black F Method)	Complexometric Indicator
Fast Sulphon Black F Concentration	1% (w/v)	0.5% (w/v)
Solvent	Saturated Picric Acid	Distilled Water
Primary Application	Staining of collagen, muscle, and cytoplasm	Titration of copper ions with EDTA

Experimental Protocols

I. Preparation of Fast Sulphon Black F Staining Solution for Histology (as part of the Lignin Pink and Fast Sulphon Black F Method)

This protocol details the preparation of a Fast Sulphon Black F solution for use in a differential staining method for connective tissues, often in conjunction with a counterstain such as Lignin Pink (Acid Red 1).

Materials:

• Fast Sulphon Black F (C.I. 26990)

• Picric Acid, saturated aqueous solution

• Distilled water

• Magnetic stirrer and stir bar

• Glass beaker

• Graduated cylinder

• Filter paper

Procedure:

• Prepare a saturated solution of Picric Acid: To prepare the solvent, add an excess of picric acid crystals to distilled water in a glass beaker. Stir the solution for several hours using a magnetic stirrer to ensure saturation. Allow the undissolved crystals to settle at the bottom. Carefully decant or filter the saturated picric acid solution to remove any undissolved crystals.

• Dissolve Fast Sulphon Black F: Weigh 1.0 g of Fast Sulphon Black F powder and add it to 100 mL of the saturated picric acid solution.

• Mix thoroughly: Place the beaker on a magnetic stirrer and mix until the dye is completely dissolved. This may take several minutes.

• Filter the solution: Filter the prepared staining solution through filter paper to remove any particulate matter.

• Storage: Store the staining solution in a tightly capped, light-protected bottle at room temperature. The solution is stable for several months.

II. Preparation of Fast Sulphon Black F Solution as a Complexometric Indicator

This protocol outlines the preparation of a Fast Sulphon Black F solution for use as an indicator in the complexometric titration of copper (II) ions with EDTA.

Materials:

• Fast Sulphon Black F (C.I. 26990)

• Distilled water

• Magnetic stirrer and stir bar

• Glass beaker

• Graduated cylinder

• Filter paper

Procedure:

• Weigh the dye: Accurately weigh 0.5 g of Fast Sulphon Black F powder.

• Dissolve in distilled water: Add the weighed dye to 100 mL of distilled water in a glass beaker.

• Mix until dissolved: Use a magnetic stirrer to mix the solution until the Fast Sulphon Black F is fully dissolved.

• Filter (optional): For optimal clarity, the solution can be filtered through filter paper.

• Storage: Store the indicator solution in a labeled, sealed container at room temperature.

Visualizations

Experimental Workflow for Histological Staining Solution Preparation

Caption: Workflow for preparing the histological staining solution.

Logical Relationship in Complexometric Titration

Caption: Displacement reaction in copper titration with EDTA.

Application Notes: Protocol for Using Fast Sulphon Black F in Complexometric Titrations

Abstract

These application notes provide a comprehensive protocol for the use of Fast Sulphon Black F as a metallochromic indicator in the complexometric titration of copper(II) ions with ethylenediaminetetraacetic acid (EDTA). This document is intended for researchers, scientists, and drug development professionals requiring accurate quantification of copper in aqueous solutions. The protocol details the preparation of reagents, the titration procedure, and the underlying chemical principles. Additionally, quantitative data is summarized, and logical workflows are visualized to ensure clarity and reproducibility.

Introduction

Complexometric titrations are a cornerstone of analytical chemistry for the determination of metal ion concentrations. The success of these titrations hinges on the precise detection of the endpoint, which is often achieved using a metallochromic indicator. Fast Sulphon Black F (FSBF) is a highly specific indicator for the complexometric titration of copper(II) ions.[1][2][3] In an ammoniacal solution, FSBF forms a distinct purple-colored complex with copper ions.[1][4] During the titration with EDTA, a stronger chelating agent, the copper ions are progressively complexed by the EDTA. At the endpoint, all the copper has been complexed by EDTA, leading to the release of the free indicator, which imparts a green color to the solution.[1][4] This sharp color change from purple to green allows for accurate determination of the copper concentration.

Principle of the Method

The titration is based on the following chemical equilibria:

• Formation of the Metal-Indicator Complex: In an ammonia buffer (pH ≈ 10), the copper(II) ions in the sample react with the Fast Sulphon Black F indicator to form a less stable, purple-colored complex.

  Cu²⁺ + FSBF(blue-green) ⇌ [Cu-FSBF]²⁺(purple)

• Titration with EDTA: EDTA is a hexadentate ligand that forms a highly stable, colorless complex with copper(II) ions. The stability constant (log K) for the Cu(II)-EDTA complex is approximately 18.8.[5][6]

  [Cu-FSBF]²⁺(purple) + EDTA⁴⁻ ⇌ [Cu-EDTA]²⁻(colorless) + FSBF(green)

As the EDTA titrant is added, it displaces the FSBF from the copper-indicator complex due to the significantly higher stability of the Cu-EDTA complex.[4] This reaction proceeds until all copper ions are complexed by EDTA. The first excess of EDTA results in the liberation of the free FSBF indicator, causing the solution to change color from purple (or blue, depending on the initial copper concentration) to green, signaling the endpoint of the titration.

Quantitative Data Summary

The following table summarizes the key quantitative parameters relevant to the complexometric titration of copper(II) with EDTA using Fast Sulphon Black F.

Parameter	Value/Range	Reference
Analyte	Copper(II) ions (Cu²⁺)	[1][2][3]
Titrant	Ethylenediaminetetraacetic acid (EDTA)	[1][2]
Indicator	Fast Sulphon Black F	[1][2]
Optimal pH	~10 (Ammonia Buffer)	[7][8]
Endpoint Color Change	Purple/Crimson to Green	[1][4]
log K (Cu-EDTA)	18.8	[5][6]
Indicator Solution	0.5% (w/v) in water

Experimental Protocol

Reagents and Solutions

• Standard Copper(II) Solution (0.02 M): Accurately weigh approximately 0.499 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) and dissolve it in deionized water in a 100 mL volumetric flask. Make up to the mark with deionized water.

• EDTA Solution (0.02 M): Dissolve approximately 0.744 g of disodium EDTA dihydrate (Na₂H₂EDTA·2H₂O) in deionized water in a 100 mL volumetric flask. Make up to the mark with deionized water.

• Ammonia Buffer (pH 10): Dissolve 5.4 g of ammonium chloride (NH₄Cl) in 20 mL of deionized water. Add 35 mL of concentrated ammonia solution (SG 0.88) and make up to 100 mL with deionized water.

• Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black F powder in 100 mL of deionized water.

Titration Procedure

• Sample Preparation: Pipette a known volume (e.g., 20.00 mL) of the copper(II) solution into a 250 mL conical flask.

• Buffering: Add approximately 5 mL of the ammonia buffer solution to the conical flask to adjust the pH to about 10.

• Indicator Addition: Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

• Titration: Titrate the solution with the standardized 0.02 M EDTA solution from a burette with constant swirling.

• Endpoint Detection: The endpoint is reached when the color of the solution changes sharply from purple/crimson to a clear green.

• Replicates: Repeat the titration at least three times to ensure concordant results.

Calculation of Copper Concentration

The concentration of copper(II) in the sample solution can be calculated using the following formula:

M_Cu * V_Cu = M_EDTA * V_EDTA

Where:

• M_Cu = Molarity of the copper(II) solution

• V_Cu = Volume of the copper(II) solution taken

• M_EDTA = Molarity of the EDTA solution

• V_EDTA = Volume of the EDTA solution used at the endpoint

Visualizations

Experimental Workflow

Caption: Experimental workflow for the complexometric titration of Copper(II).

Chemical Equilibrium and Indicator Color Change

Caption: Chemical equilibrium and color change mechanism of Fast Sulphon Black F.

Conclusion

The use of Fast Sulphon Black F as an indicator provides a reliable and specific method for the complexometric determination of copper(II) ions with EDTA. The sharp color change at the endpoint, coupled with the high stability of the Cu-EDTA complex, ensures accurate and reproducible results. This protocol provides a detailed methodology to assist researchers in implementing this analytical technique effectively.

References

• 1. Engineering Chemistry - Engineering Chemistry [Book] [oreilly.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fast sulphon black F, Hi-Cert™ For EDTA Titration [himedialabs.com]
• 4. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 5. issr.edu.kh [issr.edu.kh]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. metrohm.com [metrohm.com]
• 8. scribd.com [scribd.com]

Application Notes: Fast Sulphon Black F as a Copper Indicator in EDTA Titrations

Introduction

Fast Sulphon Black F is a bis-azo dyestuff that serves as a highly specific and effective complexometric indicator for the determination of copper (II) ions using ethylenediaminetetraacetic acid (EDTA) titration.[1][2] This indicator is particularly valuable in analytical chemistry, clinical diagnostics, and pharmaceutical development where accurate quantification of copper is essential. In an ammoniacal solution, Fast Sulphon Black F forms a distinct purple or crimson-colored complex with copper ions.[3] During titration with EDTA, a stronger chelating agent, the Fast Sulphon Black F is displaced from the copper complex. This results in a sharp and clear color change from purple to green at the endpoint, allowing for precise determination of the copper concentration.[1]

Principle of Detection

The utility of Fast Sulphon Black F in copper quantification is based on the principles of complexometric titration. Initially, the indicator forms a colored complex with the copper ions present in the sample. As the EDTA titrant is added, it preferentially binds with the free copper ions. At the equivalence point, EDTA, being a more powerful chelating agent, displaces the Fast Sulphon Black F from the copper-indicator complex.[1] This displacement causes a distinct color change, signaling the completion of the reaction. The presence of ammonia is crucial for the formation of the initial copper-indicator complex.

Specificity and Interferences

Fast Sulphon Black F is virtually specific for copper (II) ions. While it can form colored complexes with other divalent cations, most notably nickel, these complexes are not suitable for direct titration. Therefore, in most applications, copper is the only metal that can be directly and accurately titrated using this indicator. Interference may occur from other metal ions that form stable complexes with EDTA under the same pH conditions.

Quantitative Data Summary

The following table summarizes the results from the titration of varying amounts of a 0.02 M copper chloride solution with a 0.02 M EDTA solution using Fast Sulphon Black F as the indicator. Each result is the mean of 10 titrations.

Volume of 0.02 M Cu²+ Taken (mL)	Mean Volume of 0.02 M EDTA Added (mL)	Standard Deviation	Calculated Molarity of Cu²+
5.00	5.01	0.023	0.0200
10.00	10.02	0.024	0.0200
15.00	15.00	0.031	0.0200
20.00	20.00	0.026	0.0200
25.00	25.00	0.039	0.0200

Data sourced from Belcher, R., Close, R. A., & West, T. S. (1957). FAST SULPHON BLACK F AS AN INDICATOR FOR THE EDTA TITRATION OF COPPER. Chemistry and Industry, (51), 1647.

Experimental Protocols

1. Preparation of Reagents

• 0.02 M EDTA Solution:

  • Dissolve 7.444 g of analytical reagent grade disodium ethylenediaminetetraacetate dihydrate (Na₂H₂Y·2H₂O) in deionized water and dilute to 1 liter in a volumetric flask.

  • Standardization: Accurately weigh about 0.2 g of pure copper foil, dissolve it in the minimum amount of concentrated nitric acid, and then carefully add 1 g of sulfamic acid to expel any nitrogen oxides. Dilute the solution to 500 mL in a volumetric flask to create a standard copper solution.[4] Titrate this standard solution with the prepared EDTA solution using the protocol below to determine the exact molarity of the EDTA.

• 0.02 M Copper (II) Chloride Solution:

  • Dissolve 3.412 g of cupric chloride dihydrate (CuCl₂·2H₂O) in deionized water and dilute to 1 liter in a volumetric flask.

• Ammonia Solution (S.G. 0.88):

  • Use concentrated ammonia solution with a specific gravity of 0.88.

• Fast Sulphon Black F Indicator Solution (0.5% w/v):

  • Dissolve 0.5 g of Fast Sulphon Black F powder in 100 mL of deionized water.

• Ammonia/Ammonium Chloride Buffer (pH 10):

  • Dissolve 70 g of ammonium chloride (NH₄Cl) in 688 mL of concentrated ammonia solution (S.G. 0.88) and make up to 1 liter with deionized water.[4][5]

2. Titration Protocol

• Pipette a known volume of the copper (II) solution into a 250 mL conical flask.

• Dilute the sample with an equal volume of deionized water.

• For each 10 mL of the diluted solution, add 1 mL of concentrated ammonia solution (or 5 mL of the ammonia/ammonium chloride buffer).

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

• Titrate with the standardized 0.02 M EDTA solution until the color changes sharply from purple to a bright green.

• Record the volume of EDTA used.

• Repeat the titration at least two more times to ensure reproducibility.

• Calculate the concentration of copper in the sample using the following formula:

  Molarity of Cu²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Cu²⁺ solution

Visualizations

Caption: Reaction pathway of the EDTA titration of copper with Fast Sulphon Black F.

Caption: Experimental workflow for the complexometric titration of copper.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. Fast sulphon black F, Hi-Cert™ For EDTA Titration [himedialabs.com]
• 3. Standardization of EDTA by spectrophotometric titration, with metallic copper as standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. metrohm.com [metrohm.com]
• 5. metrohm.com [metrohm.com]

Application Notes and Protocols: Fast Sulphon Black F for Histological Staining

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Fast Sulphon Black F in histological staining. This document includes detailed protocols, data presentation in tabular format, and explanatory diagrams to facilitate the effective application of this versatile dye in laboratory settings.

Introduction

Fast Sulphon Black F is a water-soluble, sulfonated azo dye recognized for its utility as a complexometric indicator and as a potent staining agent in histology.[1][2] Its anionic nature, conferred by multiple sulfonic acid groups, allows it to bind electrostatically to basic tissue components, such as collagen and other proteins within the extracellular matrix.[3] This property makes it a valuable tool for differentiating various tissue elements, often as part of trichrome staining methods designed to distinguish between muscle, collagen, and fibrin.[3][4]

Principle of Staining

The mechanism of staining with Fast Sulphon Black F in a trichrome procedure relies on the differential binding of dyes with varying molecular weights and affinities to tissue components. Typically, a smaller molecular weight dye (e.g., a red dye) first permeates all tissues. Subsequently, a larger, polyanionic dye like Fast Sulphon Black F, often used in conjunction with a mordant such as phosphotungstic or phosphomolybdic acid, displaces the initial dye from collagen fibers.[5][6] The mordant acts as a link between the dye and the tissue, enhancing the selectivity of the stain for collagen, which will appear black or dark blue. Other tissue elements, such as cytoplasm and muscle, retain the initial red dye.[4][7]

Applications in Histology

Fast Sulphon Black F is particularly effective in the following histological applications:

• Demonstration of Collagen: It provides a strong, black stain for collagen fibers, enabling their clear visualization and differentiation from other connective tissue components.

• Trichrome Staining: It can be incorporated into various trichrome staining protocols (e.g., as a substitute for aniline blue in Masson's trichrome) to highlight connective tissue.[4][7]

• Fibrin Staining: In methods such as Lendrum's MSB (Martius Scarlet Blue), a similar black dye is used to identify fibrin deposits, particularly in studies of wound healing and vascular pathology.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of Fast Sulphon Black F in a modified trichrome staining protocol. These values are starting points and may require optimization based on specific tissue types and laboratory conditions.

Parameter	Value/Range	Notes
Fixation	10% Neutral Buffered Formalin	Zenker's or Bouin's solution can also be used and may enhance staining quality.[2][6]
Section Thickness	4-6 µm	Standard thickness for paraffin-embedded sections.
Primary Dye Concentration (Biebrich Scarlet-Acid Fuchsin)	Biebrich Scarlet: 0.9% (w/v)Acid Fuchsin: 0.1% (w/v)	In 1% aqueous acetic acid.[8]
Mordant/Differentiator Concentration	Phosphotungstic Acid: 5% (w/v)Phosphomolybdic Acid: 5% (w/v)	Used in equal parts.[7]
Fast Sulphon Black F Staining Solution	0.5% - 1.0% (w/v)	In 1% aqueous acetic acid.
Staining Times
Nuclear Stain (Weigert's Iron Hematoxylin)	5-10 minutes	[7]
Primary Dye (Biebrich Scarlet-Acid Fuchsin)	5-15 minutes	[7]
Mordant/Differentiation	10-15 minutes	Or until collagen is decolorized.[7]
Fast Sulphon Black F	5-10 minutes
Differentiation (post-Fast Sulphon Black F)	1% Acetic Acid	2-5 minutes

Experimental Protocols

Modified Trichrome Stain for Collagen and Muscle Differentiation using Fast Sulphon Black F

This protocol is adapted from the principles of Masson's trichrome stain, substituting Fast Sulphon Black F for aniline blue to achieve black staining of collagen.

Reagents:

• Bouin's Solution or 10% Neutral Buffered Formalin

• Weigert's Iron Hematoxylin (Solutions A and B)

• Biebrich Scarlet-Acid Fuchsin Solution:

  • Biebrich Scarlet (C.I. 26905): 0.9 g

  • Acid Fuchsin (C.I. 42685): 0.1 g

  • Glacial Acetic Acid: 1.0 ml

  • Distilled Water: 100 ml

• Phosphotungstic/Phosphomolybdic Acid Solution:

  • Phosphotungstic Acid: 5 g

  • Phosphomolybdic Acid: 5 g

  • Distilled Water: 200 ml

• Fast Sulphon Black F Solution:

  • Fast Sulphon Black F (C.I. 26990): 0.5 g

  • Glacial Acetic Acid: 1.0 ml

  • Distilled Water: 100 ml

• 1% Acetic Acid Solution

• Ethanol (95% and 100%)

• Xylene or Xylene Substitute

• Resinous Mounting Medium

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize sections in xylene (2 changes of 5 minutes each).

  • Rehydrate through graded alcohols: 100% (2 changes of 2 minutes each), 95% (2 minutes), and 70% (2 minutes).

  • Rinse in running tap water.

• Mordanting (for formalin-fixed tissue):

  • Post-fix sections in Bouin's solution for 1 hour at 56°C or overnight at room temperature.[6]

  • Wash in running tap water until the yellow color disappears.

• Nuclear Staining:

  • Stain in freshly prepared Weigert's Iron Hematoxylin for 10 minutes.[7]

  • Wash in running tap water for 10 minutes.

  • Differentiate in 0.5% acid alcohol if necessary.

  • Blue in Scott's tap water substitute or weak ammonia water.

  • Wash in running tap water.

• Cytoplasmic and Muscle Staining:

  • Stain in Biebrich Scarlet-Acid Fuchsin solution for 10-15 minutes.[7]

  • Rinse in distilled water.

• Differentiation and Mordanting for Collagen:

  • Place slides in Phosphotungstic/Phosphomolybdic Acid solution for 10-15 minutes, or until the collagen is decolorized.[7] This step removes the red stain from the collagen.

  • Rinse in distilled water.

• Collagen Staining:

  • Stain in Fast Sulphon Black F solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Final Differentiation:

  • Differentiate in 1% Acetic Acid solution for 2-5 minutes.[7]

• Dehydration and Mounting:

  • Dehydrate rapidly through 95% and 100% ethanol.

  • Clear in xylene or xylene substitute.

  • Mount with a resinous mounting medium.

Expected Results:

• Nuclei: Black

• Cytoplasm, Muscle, Keratin: Red

• Collagen: Black

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the staining mechanism.

Caption: Experimental workflow for modified trichrome staining.

Caption: Logical relationship of staining mechanism.

References

• 1. Lendrum (-MSB) staining for fibrin identification in sealed skin grafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rowleybio.com [rowleybio.com]
• 3. stainsfile.com [stainsfile.com]
• 4. Special Stains for Collagen, Reticulin & Elastic Fibers [leicabiosystems.com]
• 5. med.emory.edu [med.emory.edu]
• 6. saffronscientific.com [saffronscientific.com]
• 7. microbenotes.com [microbenotes.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Application of Fast Sulphon Black F in Electrochemical Sensors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F (FSBF), a bis-azo dye, has traditionally been utilized as a complexometric indicator for the determination of metal ions, most notably copper (II).[1][2][3][4] Its rich electrochemical properties, however, have led to its emergence as a versatile molecule in the development of sensitive and selective electrochemical sensors.[1][5] This document provides detailed application notes and protocols for the use of Fast Sulphon Black F in the fabrication and operation of electrochemical sensors for the detection of various analytes. The inherent electroactivity of FSBF, coupled with its ability to be electropolymerized, allows for the modification of electrode surfaces, enhancing their analytical performance.[6][7]

Principle of Detection

The application of Fast Sulphon Black F in electrochemical sensors primarily relies on two principles:

• Direct Electrochemistry of FSBF: The dye itself can be the target analyte, where its oxidation or reduction is measured at a chemically modified electrode. The modification enhances the sensitivity and selectivity of the detection.[6]

• Electrocatalytic Activity of Poly(FSBF) Films: FSBF can be electropolymerized onto an electrode surface to form a stable and electroactive film. This poly(FSBF) film can then act as an electrocatalyst, facilitating the electrochemical reaction of a target analyte at a lower potential and with a higher current response.[7] This approach is particularly useful for the detection of biologically important molecules that may have slow electron transfer kinetics on bare electrodes.

Quantitative Data Summary

The following table summarizes the key performance metrics of electrochemical sensors utilizing Fast Sulphon Black F for the detection of different analytes.

Analyte	Electrode Modification	Technique	Linear Range (M)	Limit of Detection (LOD) (M)	Sensitivity	Reference
Fast Sulphon Black F	Poly(L-Tyrosine) on Carbon Paste Electrode	DPV	2.0 x 10⁻⁶ – 1.0 x 10⁻⁵ & 1.5 x 10⁻⁵ – 5.0 x 10⁻⁵	8.2 x 10⁻⁷	17.88 µA/µM	[6]
Serotonin	Poly(Fast Sulphon Black F) on Pencil Graphite Electrode	CV/DPV	Not Specified	1.7 x 10⁻⁶	Not Specified	[7]

Experimental Protocols

Protocol 1: Electrochemical Determination of Fast Sulphon Black F using a Poly(L-Tyrosine)-Modified Carbon Paste Electrode

This protocol describes the fabrication of a poly(L-tyrosine)-modified carbon paste electrode (L-TNMCPE) and its application for the sensitive determination of Fast Sulphon Black F.[6]

Materials:

• Carbon paste

• L-Tyrosine

• Phosphate buffer saline (PBS, 0.2 M, pH 6.5)

• Fast Sulphon Black F standard solution

• Potassium ferrocyanide

• Potassium chloride

• Standard electrochemical cell with a three-electrode system (working, reference, and counter electrodes)

Equipment:

• Potentiostat/Galvanostat

• Scanning Electron Microscope (SEM)

• Electrochemical Impedance Spectroscopy (EIS) analyzer

Procedure:

• Fabrication of the Poly(L-Tyrosine)-Modified Carbon Paste Electrode (L-TNMCPE):

  • Prepare a bare carbon paste electrode (BCPE) by packing the carbon paste into the electrode cavity.

  • Electropolymerize L-tyrosine on the surface of the BCPE by cyclic voltammetry in a solution containing L-tyrosine.

  • Characterize the surface morphology of the modified electrode using SEM and its electrochemical properties using EIS and CV with a potassium ferrocyanide solution.

• Electrochemical Measurement of Fast Sulphon Black F:

  • Place the L-TNMCPE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode in an electrochemical cell containing 0.2 M PBS (pH 6.5).

  • Record the differential pulse voltammogram (DPV) of the blank PBS solution.

  • Add aliquots of the Fast Sulphon Black F standard solution to the electrochemical cell and record the DPV after each addition.

  • An irreversible oxidation peak for FSBF will be observed around +0.618 V.[6]

  • Plot the peak current against the concentration of Fast Sulphon Black F to obtain the calibration curve.

Protocol 2: Fabrication of a Poly(Fast Sulphon Black F) Modified Pencil Graphite Electrode for Serotonin Detection

This protocol outlines the development of a serotonin sensor by electropolymerizing Fast Sulphon Black F onto a pencil graphite electrode (PGE).[7]

Materials:

• Pencil graphite leads (0.5 mm)

• Fast Sulphon Black F

• Sodium hydroxide (NaOH, 0.1 M)

• Phosphate buffer saline (PBS, 0.2 M, pH 7.4)

• Serotonin standard solution

• Potassium ferrocyanide

• Potassium chloride

Equipment:

• Potentiostat/Galvanostat

• Standard electrochemical cell with a three-electrode system

Procedure:

• Preparation of the Pencil Graphite Electrode (PGE):

  • Mount a pencil graphite lead into an electrode holder.

  • Pre-treat the electrode surface by applying a constant potential in the supporting electrolyte.

• Electropolymerization of Fast Sulphon Black F on the PGE:

  • Immerse the prepared PGE in a 0.1 M NaOH solution containing 1 mM Fast Sulphon Black F.

  • Perform multiple cycles of cyclic voltammetry (e.g., 15 cycles) at a scan rate of 50 mV/s to deposit a poly(FSBF) film on the electrode surface.[7]

  • Rinse the modified electrode with deionized water.

• Electrochemical Detection of Serotonin:

  • Place the poly(FSBF)/PGE as the working electrode in an electrochemical cell containing 0.2 M PBS (pH 7.4).

  • Record the cyclic voltammogram or differential pulse voltammogram of the blank PBS solution.

  • Add aliquots of the serotonin standard solution and record the corresponding voltammograms.

  • An enhanced electrochemical signal for serotonin oxidation will be observed.

  • Construct a calibration plot of the peak current versus serotonin concentration.

Visualizations

Caption: Electrocatalytic detection of an analyte at a poly(FSBF) modified electrode.

Caption: Workflow for serotonin sensor fabrication and analysis.

Conclusion

Fast Sulphon Black F is a promising and cost-effective material for the development of electrochemical sensors. Its utility in both direct detection and as a foundation for electrocatalytic surfaces opens up a wide range of potential applications in environmental monitoring, clinical diagnostics, and pharmaceutical analysis. The protocols provided herein offer a starting point for researchers to explore and expand upon the use of this versatile dye in electrochemical sensing. Further research may focus on the development of FSBF-based sensors for other clinically relevant analytes and metal ions.

References

• 1. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 2. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 3. discofinechem.com [discofinechem.com]
• 4. Fast Sulphone Black F 3682-47-1 India [ottokemi.com]
• 5. Fast Sulphon Black F | 3682-47-1 | FF52694 | Biosynth [biosynth.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note and Protocol: Protein Quantification with Fast Sulphon Black F

Introduction

Accurate quantification of protein concentration is a fundamental requirement for a wide range of biochemical and biotechnological applications, from enzyme kinetics and immunoassays to drug formulation and quality control. This document provides a detailed protocol for the determination of total protein concentration using a dye-binding method based on Fast Sulphon Black F. This method offers a rapid, sensitive, and cost-effective alternative to traditional protein quantification assays.

The assay is based on the principle that the binding of Fast Sulphon Black F dye to proteins in an acidic solution causes a spectral shift in the dye's absorbance maximum. This change in absorbance is proportional to the concentration of protein in the sample, allowing for accurate quantification by spectrophotometry. The protocol is suitable for use with purified protein samples and has been optimized for both standard spectrophotometer cuvettes and microplate readers.

Principle of the Assay

The Fast Sulphon Black F assay is a colorimetric method based on the interaction between the dye and proteins. In an acidic environment, the dye exists in a specific ionic state. Upon binding to proteins, primarily through interactions with basic and aromatic amino acid residues, the dye undergoes a conformational change. This change results in a shift of the absorbance maximum, which can be measured to determine the protein concentration. The intensity of the color produced is proportional to the amount of protein present in the sample.

Caption: Principle of the Fast Sulphon Black F protein assay.

Materials and Reagents

• Fast Sulphon Black F dye

• Phosphoric Acid (85%)

• Ethanol (95%)

• Bovine Serum Albumin (BSA) or other protein standard

• Deionized Water

• Spectrophotometer or Microplate Reader

• Pipettes and tips

• Test tubes or microplates

Protocols

Reagent Preparation

Fast Sulphon Black F Staining Reagent:

• Dissolve 100 mg of Fast Sulphon Black F in 50 mL of 95% ethanol.

• Carefully add 100 mL of 85% phosphoric acid to the dye solution.

• Dilute the mixture to a final volume of 1 liter with deionized water.

• Filter the solution through Whatman No. 1 filter paper and store in a brown bottle at 4°C. The reagent is stable for several weeks.

Protein Standard Preparation:

• Prepare a stock solution of a known protein standard, such as Bovine Serum Albumin (BSA), at a concentration of 1 mg/mL in deionized water.

• From the stock solution, prepare a series of working standards by serial dilution with deionized water. The concentration range of the standards should encompass the expected protein concentration of the unknown samples. A typical range is from 0.1 to 1.0 mg/mL.

Standard Spectrophotometer (Cuvette) Protocol

Caption: Workflow for the cuvette-based Fast Sulphon Black F assay.

• Pipette 100 µL of each protein standard and unknown sample into separate, clearly labeled test tubes.

• Prepare a blank by pipetting 100 µL of deionized water into a separate test tube.

• Add 1.0 mL of the Fast Sulphon Black F Staining Reagent to each tube.

• Mix the contents of each tube thoroughly by vortexing.

• Incubate the tubes at room temperature for 5 minutes.

• Measure the absorbance of each standard and unknown sample at 595 nm against the blank.

Microplate Reader Protocol

• Pipette 5 µL of each protein standard and unknown sample into separate wells of a 96-well microplate.

• Prepare a blank by pipetting 5 µL of deionized water into a separate well.

• Add 200 µL of the Fast Sulphon Black F Staining Reagent to each well.

• Mix the contents of the wells by shaking the plate gently for 30 seconds.

• Incubate the plate at room temperature for 5 minutes.

• Measure the absorbance of each well at 595 nm using a microplate reader.

Data Analysis

• Subtract the absorbance of the blank from the absorbance of each protein standard and unknown sample.

• Plot the corrected absorbance values of the protein standards against their corresponding concentrations to generate a standard curve.

• Determine the concentration of the unknown samples by interpolating their absorbance values from the standard curve. A linear regression analysis is commonly used for this purpose.

Quantitative Data Summary

The following tables provide an example of the data that would be generated from this protocol.

Table 1: Standard Curve Data for Fast Sulphon Black F Assay

BSA Standard (mg/mL)	Absorbance at 595 nm (Corrected)
0.0	0.000
0.1	0.152
0.2	0.301
0.4	0.598
0.6	0.889
0.8	1.150
1.0	1.412

Table 2: Determination of Unknown Protein Concentration

Sample ID	Absorbance at 595 nm (Corrected)	Calculated Concentration (mg/mL)
Unknown 1	0.455	0.32
Unknown 2	0.763	0.54
Unknown 3	1.021	0.72

Troubleshooting

• High Background Absorbance: This may be due to contamination of the reagent or glassware. Ensure all materials are clean and use high-purity water for reagent preparation.

• Low Sensitivity: The protein concentration may be too low. Concentrate the sample or use a larger sample volume if possible.

• Non-linear Standard Curve: This can occur if the protein concentrations are outside the linear range of the assay. Adjust the concentration of the standards to fall within the linear range. The presence of interfering substances in the samples can also affect linearity.

• Precipitation: If a precipitate forms upon addition of the staining reagent, this may indicate the presence of interfering substances such as detergents. Sample cleanup may be necessary.

Conclusion

The Fast Sulphon Black F protein quantification assay provides a simple, rapid, and sensitive method for determining protein concentration. The protocol is adaptable for both cuvette-based spectrophotometers and high-throughput microplate readers, making it a versatile tool for researchers, scientists, and drug development professionals. Careful preparation of standards and adherence to the protocol will ensure accurate and reproducible results.

Application Notes & Protocols: Fast Sulphon Black F for the Detection of Metal Ions in Solution

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fast Sulphon Black F (FSBF), also known as Acid Black 32, is a sulfonated azo dye. While it has applications in histology and the textile industry, it is a highly valuable reagent in analytical chemistry, primarily for the detection and quantification of metal ions. Its utility stems from its ability to form distinctly colored complexes with specific metal ions, a property that is leveraged in both titrimetric and spectrophotometric methods. FSBF is particularly renowned for its high selectivity as a complexometric indicator in the titration of copper(II) ions with ethylenediaminetetraacetic acid (EDTA). The sulfonic acid groups in its structure enhance its water solubility, making it well-suited for applications in aqueous solutions.

This document provides detailed protocols for the use of Fast Sulphon Black F in the detection of metal ions, with a primary focus on its well-established role in copper(II) quantification.

Principle of Detection

The application of Fast Sulphon Black F in metal ion detection is based on the formation of a metal-dye complex that results in a distinct color change. This chromophoric shift can be observed visually, as in the case of titrations, or quantified using spectrophotometry.

In its most common application, the complexometric titration of copper(II), FSBF acts as an indicator. In an ammoniacal solution, FSBF forms a purple or crimson-colored complex with Cu(II) ions. During the titration, EDTA, which is a stronger chelating agent, is incrementally added. EDTA preferentially binds with the Cu(II) ions, displacing the FSBF from the copper-dye complex. The endpoint of the titration is marked by a sharp and distinct color change from the purple of the copper-FSBF complex to the green of the free, uncomplexed indicator.

Quantitative Data Summary

The following tables summarize the quantitative data associated with the use of Fast Sulphon Black F for the detection of copper(II) ions.

Table 1: Complexometric Titration of 0.02 M Copper(II) Chloride with 0.02 M EDTA using Fast Sulphon Black F Indicator

Volume of 0.02 M Cu²+ taken (mL)	Mean Volume of 0.02 M EDTA added (mL)	Standard Deviation
5.00	5.01	0.023
10.00	10.02	0.024
15.00	15.00	0.031
20.00	20.00	0.026
25.00	25.00	0.039

Data sourced from a study on the systematic use of Fast Sulphon Black F as an EDTA indicator for copper. The results represent the mean of 10 titrations.

Table 2: Performance Characteristics of a Fiber Optic Cu(II) Sensor using Immobilized Fast Sulphon Black F

Parameter	Value
Analytical Technique	Reflectance Spectrometry
pH	9.5
Linear Range	11–127 ppm
Limit of Detection (LOD)	10 ppm
Response Time	2 minutes (kinetic measurement)
Regeneration	0.01 M EDTA

Data from the development of a Cu(II) fiber optic chemical sensor.

Experimental Protocols

Protocol 1: Complexometric Titration of Copper(II) with EDTA using Fast Sulphon Black F Indicator

This protocol details the direct titration of a copper(II) solution with EDTA.

Materials:

• 0.02 M EDTA solution, standardized

• Copper(II) solution of unknown concentration (e.g., cupric chloride)

• Ammonia solution (S.G. 0.88)

• Fast Sulphon Black F indicator solution (0.5% w/v in deionized water)

• Standard laboratory glassware (burette, pipette, conical flasks)

• Magnetic stirrer and stir bar (optional)

Procedure:

• Pipette a known volume of the copper(II) solution into a conical flask.

• Add a few drops of ammonia solution until the initial precipitate of copper(II) hydroxide redissolves and the deep blue color of the cuprammonium complex is formed. The presence of ammonia is essential for the formation of the copper-FSBF complex.

• Add 2-3 drops of the 0.5% Fast Sulphon Black F indicator solution. The solution will turn a purple or crimson color.

• Titrate the solution with the standardized 0.02 M EDTA solution. The purple color will persist as the EDTA complexes with the free Cu(II) ions.

• The endpoint is reached when the color sharply changes from purple to a bright green. In solutions with a high concentration of the cuprammonium ion, the color change may be from pale blue to bright green.

• Record the volume of EDTA used.

• Repeat the titration at least three times to ensure accuracy and calculate the average volume of EDTA consumed.

• Calculate the concentration of copper(II) in the sample using the stoichiometry of the Cu(II)-EDTA reaction (1:1 molar ratio).

Protocol 2: Spectrophotometric Detection of Copper(II) using a Fast Sulphon Black F-based Fiber Optic Sensor

This protocol is based on the development of a fiber optic chemical sensor for Cu(II) detection.

Materials:

• Fiber optic spectrophotometer with a reflectance probe

• Fast Sulphon Black F immobilized on a solid support (e.g., XAD-7 resin)

• Buffer solution (pH 9.5)

• Copper(II) standard solutions (ranging from 10 to 150 ppm)

• 0.01 M EDTA solution for regeneration

• Sample solution containing an unknown concentration of Cu(II)

Procedure:

A. Sensor Calibration:

• Immerse the sensor tip in the pH 9.5 buffer solution to establish a baseline reading.

• Sequentially immerse the sensor tip in the copper(II) standard solutions, starting from the lowest concentration.

• For each standard, measure the rate of change of reflectance over a 2-minute period.

• After each measurement, regenerate the sensor by immersing it in 0.01 M EDTA solution until the baseline reflectance is re-established, followed by rinsing

Application Notes and Protocols for the Immobilization of Fast Sulphon Black F in Chemical Sensor Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fast Sulphon Black F (FSBF), a bis-azo dye, serves as a versatile chromogenic and electroactive molecule for the development of chemical sensors. Its ability to form distinctively colored complexes with metal ions, particularly copper (II), makes it an excellent candidate for optical sensors. Furthermore, its electrochemical properties allow for its use in the fabrication of electrochemical sensors for various analytes. This document provides detailed application notes and protocols for the immobilization of Fast Sulphon Black F for the development of both optical and electrochemical chemical sensors.

Introduction

Fast Sulphon Black F (FSBF), also known as Acid Black 32, is a water-soluble dye that has traditionally been used as a complexometric indicator for the titration of metal ions, most notably copper (II)[1]. The formation of a metal-FSBF complex results in a significant color change, a property that can be harnessed for the development of optical chemical sensors[2]. In an ammoniacal solution, FSBF forms a purple or crimson-colored complex with Cu(II) ions[2]. This interaction is highly selective, making FSBF a suitable recognition element for copper sensing applications. Beyond its chromogenic properties, FSBF is also electroactive, enabling its use in the development of electrochemical sensors. The immobilization of FSBF onto solid supports is a critical step in the fabrication of robust and reusable sensors. This can be achieved through various techniques, including physical adsorption onto polymeric resins and electropolymerization onto electrode surfaces. These immobilized FSBF-based sensors offer promising applications in environmental monitoring, clinical diagnostics, and pharmaceutical analysis.

Part 1: Optical Sensor for Copper (II) Detection

This section details the immobilization of Fast Sulphon Black F on a polymeric resin for the development of a fiber optic chemical sensor for the detection of copper (II) ions in aqueous solutions.

Application Note: FSBF-Based Optical Sensor for Cu(II)

This optical sensor relies on the change in reflectance of an immobilized FSBF layer upon complexation with Cu(II) ions. The sensor is particularly useful for the in-situ analysis of copper in various water samples. The sensor exhibits a linear response to Cu(II) concentrations and can be regenerated for multiple uses.

Signaling Pathway

The sensing mechanism is based on the formation of a colored complex between Fast Sulphon Black F and copper (II) ions. This complexation alters the spectral properties of the dye, leading to a measurable change in the reflected light intensity.

Figure 1: Signaling pathway of the FSBF-based optical sensor for Cu(II).

Experimental Workflow for Optical Sensor Fabrication

The fabrication process involves the preparation of the resin, immobilization of the dye, and assembly of the fiber optic probe.

Figure 2: Experimental workflow for the fabrication of the optical sensor.

Protocol: Immobilization of FSBF on Amberlite XAD-7 Resin

Materials:

• Fast Sulphon Black F (FSBF) dye

• Amberlite XAD-7 resin

• Ethanol

• Deionized water

• Ammonia solution

• Copper (II) standard solutions

• Ethylenediaminetetraacetic acid (EDTA) solution (0.01 M)

• Fiber optic spectrometer

Procedure:

• Resin Preparation:

  • Wash the Amberlite XAD-7 resin with ethanol for 2 hours to remove any organic impurities.

  • Thoroughly wash the resin with deionized water to remove the ethanol.

  • Dry the resin in an oven at 60°C for 24 hours.

• FSBF Immobilization:

  • Prepare a 0.5% (w/v) solution of Fast Sulphon Black F in deionized water.

  • Immerse the dried Amberlite XAD-7 resin in the FSBF solution and stir for 24 hours at room temperature to allow for physical adsorption of the dye onto the resin.

  • Filter the resin and wash it with deionized water until the filtrate is colorless to remove any unbound dye.

  • Dry the FSBF-immobilized resin at 60°C for 12 hours.

• Sensor Probe Assembly:

  • Pack the dried FSBF-immobilized resin into a suitable holder at the tip of a fiber optic probe.

• Sensor Operation and Measurement:

  • The sensor operates based on measuring the change in reflectance.

  • Immerse the sensor tip in the sample solution, which should be buffered to a pH of 9.5 using an ammonia buffer for optimal performance[3].

  • Measure the rate of change of reflectance over a 2-minute period to quantify the sensor response[3].

• Sensor Regeneration:

  • To regenerate the sensor for reuse, immerse the tip in a 0.01 M EDTA solution to remove the complexed copper ions[3].

Performance Data

Parameter	Value	Reference
Analyte	Copper (II)	[3]
Immobilization Matrix	Amberlite XAD-7	[3]
Optimal pH	9.5	[3]
Linear Range	11 - 127 ppm	[3]
Limit of Detection (LOD)	10 ppm	[3]
Regeneration	0.01 M EDTA	[3]

Part 2: Electrochemical Sensor for Serotonin Detection

This section describes the development of an electrochemical sensor for serotonin based on the electropolymerization of Fast Sulphon Black F onto a pencil graphite electrode.

Application Note: FSBF-Based Electrochemical Sensor for Serotonin

This electrochemical sensor utilizes a poly(Fast Sulphon Black F) modified electrode to detect serotonin. The electropolymerized film enhances the electrochemical response towards serotonin, allowing for its sensitive determination. This type of sensor has potential applications in neuroscience research and clinical diagnostics for monitoring neurotransmitter levels.

Signaling Pathway

The detection mechanism involves the electrocatalytic oxidation of serotonin at the surface of the poly(FSBF) modified electrode. The polymer film facilitates the electron transfer process, resulting in an enhanced oxidation peak current that is proportional to the serotonin concentration.

Figure 3: Signaling pathway of the poly(FSBF) based electrochemical sensor.

Experimental Workflow for Electrochemical Sensor Fabrication

The fabrication process is a straightforward electropolymerization procedure performed using cyclic voltammetry.

Figure 4: Experimental workflow for the fabrication of the electrochemical sensor.

Protocol: Electropolymerization of FSBF on a Pencil Graphite Electrode

Materials:

• Fast Sulphon Black F (FSBF)

• Pencil graphite electrode (PGE)

• Sodium hydroxide (NaOH)

• Phosphate buffer solution (PBS), 0.2 M, pH 7.4

• Serotonin standard solutions

• Potentiostat/Galvanostat

Procedure:

• Electrode Preparation:

  • Prepare a pencil graphite electrode (PGE) by standard methods.

• Electropolymerization of FSBF:

  • Prepare a 1 mM solution of Fast Sulphon Black F in 0.1 M NaOH.

  • Immerse the PGE as the working electrode, along with a reference and counter electrode, into the FSBF solution.

  • Perform electropolymerization using cyclic voltammetry by cycling the potential for 15 cycles at a scan rate of 50 mV/s. The potential range should be optimized for the specific setup but can be guided by literature on azo dye electropolymerization, which often occurs at potentials between 0.0 and 1.2 V.

• Sensor Characterization and Use:

  • After electropolymerization, rinse the modified electrode (poly(FSBF)/PGE) with deionized water.

  • The sensor is now ready for the determination of serotonin in a 0.2 M phosphate buffer solution (pH 7.4).

  • Use cyclic voltammetry or differential pulse voltammetry to measure the electrochemical response to varying concentrations of serotonin.

Performance Data

Parameter	Value	Reference
Analyte	Serotonin
Electrode	Poly(FSBF) on Pencil Graphite
Immobilization Method	Electropolymerization
Supporting Electrolyte	0.2 M PBS (pH 7.4)
Limit of Detection (LOD)	1.7 µM

Alternative Immobilization Strategies

Besides physical adsorption and electropolymerization, other immobilization techniques can be explored for Fast Sulphon Black F, including:

• Covalent Bonding: FSBF possesses functional groups that could be used for covalent attachment to a suitably functionalized support (e.g., silica, modified polymers). This would provide a more stable and robust sensor.

• Entrapment: The dye can be physically entrapped within a polymer matrix (e.g., sol-gel, polyvinyl alcohol) that is cast onto an optical or electrochemical transducer. This method is simple but may suffer from leaching of the dye over time.

The choice of immobilization method will depend on the specific application, the desired sensor characteristics (e.g., stability, response time), and the nature of the transducer.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Staining Cellular Structures with Fast Sulphon Black F in Microscopy

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fast Sulphon Black F (FSBF) is a water-soluble, sulfonated azo dye recognized for its intense black coloration and stability.[1] While its primary application lies in analytical chemistry as a complexometric indicator, it is also categorized as a histological and microscopy stain for visualizing cellular structures.[1][2] Due to a lack of specific, published protocols for its use in microscopy, this document provides a comprehensive overview of its properties and a generalized, adaptable protocol for its application in staining cellular components, drawing parallels with established methods for similar dyes.

Introduction to Fast Sulphon Black F

These application notes aim to bridge this gap by providing a starting point for researchers interested in exploring the utility of Fast Sulphon Black F for staining cellular structures. The following sections include a summary of its properties, a generalized experimental protocol, and a comparison with commonly used stains for similar applications.

Properties of Fast Sulphon Black F

A summary of the key characteristics of Fast Sulphon Black F is presented below.

Property	Description	Citation
Chemical Name	1-hydroxy-8-(2-hydroxy-1-naphthylazo)-2-(4-sulfo-1-naphthylazo)-naphthalene-3,6-disulfonic acid	[3]
Synonyms	Acid Black 32, CI 26990	[1][2]
Molecular Formula	C30H17N4Na3O11S3	[1]
Appearance	Dark brownish-black crystalline powder	[1]
Solubility	Soluble in water and other polar solvents	[1]
Key Features	Intense black color, excellent stability, high staining ability	[1]
Primary Application	Complexometric indicator for copper titration	[3][4]
Secondary Application	Histology and microscopy stain	[1][2]

General Experimental Workflow for Staining with a Lysochrome Dye

The following diagram illustrates a general workflow for staining cellular structures with a lysochrome (fat-soluble) dye, which can be adapted for Fast Sulphon Black F, particularly for lipid-rich structures.

Caption: General workflow for staining cellular structures.

Detailed Experimental Protocol (Generalized)

Disclaimer: The following protocol is a generalized procedure based on methods for similar lysochrome dyes (e.g., Sudan Black B) and will require optimization for specific applications with Fast Sulphon Black F.

Materials

• Fast Sulphon Black F powder

• 70% Ethanol

• Phosphate-Buffered Saline (PBS), pH 7.4

• 4% Paraformaldehyde (PFA) in PBS (for fixation)

• Distilled water

• Differentiating solution (e.g., 70% Ethanol)

• Aqueous mounting medium

• Optional: Nuclear counterstain (e.g., Nuclear Fast Red)

Equipment

• Microscope slides and coverslips

• Staining jars

• Micropipettes

• Light microscope

Staining Solution Preparation

• Prepare a stock solution of Fast Sulphon Black F by dissolving 0.1 g to 1.0 g of the dye in 100 mL of 70% ethanol.

• Mix thoroughly and filter the solution to remove any undissolved particles.

• Store the staining solution in a tightly sealed container at room temperature, protected from light.

Staining Procedure for Adherent Cells

• Fixation: Fix cells grown on coverslips with 4% PFA in PBS for 15-20 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Staining: Incubate the fixed cells with the Fast Sulphon Black F staining solution for 10-30 minutes at room temperature.

• Differentiation: Briefly rinse the cells with a differentiating solution (e.g., 70% ethanol) to remove excess stain. The duration of this step is critical and should be monitored microscopically.

• Washing: Wash the cells thoroughly with distilled water.

• Counterstaining (Optional): If a nuclear counterstain is desired, incubate with a solution like Nuclear Fast Red according to the manufacturer's instructions.

• Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

• Imaging: Observe the stained cells under a light microscope.

Staining Procedure for Tissue Sections (Cryosections)

• Sectioning: Cut frozen tissue sections at 10-20 µm thickness and mount them on microscope slides.

• Fixation: Fix the sections with 4% PFA in PBS for 15-20 minutes.

• Washing: Wash the sections three times with PBS.

• Staining: Immerse the slides in the Fast Sulphon Black F staining solution for 10-30 minutes.

• Differentiation: Differentiate the sections in 70% ethanol until the desired staining intensity is achieved.

• Washing: Wash with distilled water.

• Counterstaining (Optional): Apply a suitable counterstain.

• Mounting: Dehydrate if necessary (depending on the counterstain and mounting medium) and mount with a compatible mounting medium.

• Imaging: Visualize under a light microscope.

Potential Applications and Target Structures

Based on the properties of similar dyes, Fast Sulphon Black F may be suitable for staining lipid-rich structures. Potential targets include:

• Myelin sheaths in nervous tissue

• Lipid droplets in various cell types

• Adipocytes

Comparison with Other Stains

The following table provides a comparison of Fast Sulphon Black F with other common stains used for similar cellular structures.

Stain	Target Structures	Color	Solvent	Protocol Complexity
Fast Sulphon Black F	Predicted: Lipids, Myelin	Black	70% Ethanol (predicted)	Low (predicted)
Sudan Black B	Lipids, Myelin	Blue-Black	70% Ethanol	Low to Moderate
Luxol Fast Blue	Myelin	Blue	95% Ethanol	Moderate (requires differentiation)
Osmium Tetroxide	Unsaturated Lipids, Myelin	Black	Aqueous	High (toxic, requires careful handling)

Logical Relationship of Staining Principles

The diagram below illustrates the principle of lysochrome staining, which is the likely mechanism for Fast Sulphon Black F when used on lipid structures.

Caption: Principle of lysochrome staining.

Conclusion

Fast Sulphon Black F presents an intriguing possibility for use as a simple and stable black stain for lipid-rich cellular structures in microscopy. While specific protocols are not yet established in the literature, the generalized protocol provided here, based on the principles of lysochrome staining, offers a solid foundation for researchers to begin their own investigations and optimizations. Its intense color and stability may offer advantages in certain applications where a strong, non-fading black stain is desired. Further research is warranted to fully characterize its staining properties and expand its applications in cellular imaging.

References

• 1. dawnscientific.com [dawnscientific.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 4. discofinechem.com [discofinechem.com]

Application Notes and Protocols: Titration Endpoint Determination Using Fast Sulphon Black F

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F (FSBF) is a highly selective metallochromic indicator used almost exclusively for the complexometric titration of copper(II) ions with ethylenediaminetetraacetic acid (EDTA).[1][2][3][4] This indicator provides a sharp and distinct color change at the endpoint, ensuring accurate and precise quantification of copper in various samples.[5] This document provides detailed application notes and protocols for the use of Fast Sulphon Black F in laboratory settings.

Principle of Titration

The titration is based on a complexometric reaction. Initially, Fast Sulphon Black F is added to the copper(II) solution in an ammoniacal buffer, forming a stable, colored complex. The color of this Cu(II)-FSBF complex is typically purple or crimson.[5][6]

EDTA, a powerful chelating agent, is then slowly added from a burette.[6] EDTA has a higher affinity for copper(II) ions than Fast Sulphon Black F. Consequently, EDTA progressively displaces the FSBF from the copper complex.[1][2]

At the equivalence point, when all the copper(II) ions have been complexed by EDTA, the indicator is released back into its free form. The free indicator has a different color, typically green, signaling the endpoint of the titration.[1][2][6] In solutions with a high concentration of copper(II), the initial pale blue of the cuprammonium ion will transition to a bright green at the endpoint.[6]

Quantitative Data Summary

The following table summarizes typical quantitative data for the complexometric titration of copper(II) with EDTA using Fast Sulphon Black F as an indicator.

Parameter	Value	Reference
Analyte	Copper(II) ions (Cu²⁺)	[6][7]
Titrant	Ethylenediaminetetraacetic acid (EDTA) solution	[1][2]
Indicator	Fast Sulphon Black F	[1][2]
Indicator Concentration	0.5% (w/v) in water	[7][8]
Buffer Solution	Ammonia-ammonium chloride buffer	[5][9]
pH	~10	[5][9]
Color Before Endpoint	Purple/Crimson (Cu-FSBF complex)	[5][6]
Color at Endpoint	Green (Free FSBF)	[1][2][6]

Example Titration Data:

Copper Chloride (CuCl₂) Concentration	EDTA Concentration	Volume of CuCl₂ Solution	Mean Volume of EDTA at Endpoint
0.02 M	0.02 M	25.00 mL	25.02 mL
0.02 M	0.02 M	10.00 mL	10.01 mL
0.02 M	0.02 M	5.00 mL	5.01 mL

Data adapted from a study on the titration of 0.02M copper chloride solution with 0.02M EDTA.[7]

Experimental Protocols

Reagent Preparation

• 0.02 M EDTA Standard Solution: Dissolve 7.444 g of analytical grade disodium EDTA dihydrate (Na₂H₂Y·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.

• 0.02 M Copper(II) Solution: Dissolve 3.412 g of copper(II) chloride dihydrate (CuCl₂·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask. The exact concentration can be standardized.

• Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black F powder in 100 mL of deionized water.[7][8][10]

• Ammonia Buffer (pH 10): Dissolve 70 g of ammonium chloride (NH₄Cl) in 570 mL of concentrated ammonia solution (sp. gr. 0.88) and dilute to 1000 mL with deionized water.[9]

Titration Procedure

• Pipette a known volume (e.g., 25.00 mL) of the copper(II) solution into a 250 mL conical flask.

• Add approximately 5 mL of the ammonia buffer solution to the flask.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

• Fill a burette with the 0.02 M EDTA standard solution and record the initial volume.

• Titrate the copper(II) solution with the EDTA solution, swirling the flask constantly.

• As the endpoint approaches, the color of the solution will begin to change. Add the EDTA dropwise.

• The endpoint is reached when the color of the solution changes sharply from purple/crimson to a clear green.

• Record the final volume of the EDTA solution used.

• Repeat the titration at least two more times to ensure concordant results.

Calculation

The concentration of the copper(II) solution can be calculated using the following formula:

Molarity of Cu²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Cu²⁺

Visualizations

Titration Workflow

Caption: Workflow for the complexometric titration of copper(II) with EDTA.

Chemical Mechanism of Color Change

Caption: Displacement of FSBF by EDTA from the copper complex.

References

• 1. Engineering Chemistry - Engineering Chemistry [Book] [oreilly.com]
• 2. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 3. Fast sulphon black F, Hi-Cert™ For EDTA Titration [himedialabs.com]
• 4. Fast Sulphone Black F | 3682-47-1 | Ottokemi™ [ottokemi.com]
• 5. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 6. doaj.org [doaj.org]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. metrohm.com [metrohm.com]
• 10. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Troubleshooting common issues with Fast Sulphon Black F titrations.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for common issues encountered during complexometric titrations using Fast Sulphon Black F as an indicator. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is Fast Sulphon Black F and for which application is it primarily used?

Fast Sulphon Black F is a complexometric indicator used almost exclusively for the determination of copper (II) ions by titration with ethylenediaminetetraacetic acid (EDTA).[1][2][3] In this titration, Fast Sulphon Black F provides a distinct color change at the endpoint.

Q2: What is the principle of the color change of Fast Sulphon Black F in a copper titration?

In an ammoniacal solution, Fast Sulphon Black F forms a purple or crimson-colored complex with copper (II) ions.[4] During the titration, EDTA, which is a stronger chelating agent, progressively displaces the Fast Sulphon Black F from the copper-dye complex.[1][4] The endpoint is indicated by a sharp color change from the purple/crimson of the copper-indicator complex to the green of the free indicator.[1][4]

Q3: Why is an ammonia buffer essential for this titration?

The presence of ammonia is crucial for the formation of the colored complex between Fast Sulphon Black F and copper (II) ions. Other buffering agents at a similar pH, such as borate or tartrate, do not facilitate this color formation. The buffer also maintains the necessary alkaline pH for the titration reaction to proceed effectively.

Troubleshooting Guide

Issue 1: Indistinct or Fading Endpoint

Q: The color change at the endpoint is gradual and difficult to pinpoint. What could be the cause?

A: An indistinct endpoint can be caused by several factors:

• Incorrect pH: The pH of the solution must be maintained in the optimal range for the indicator's color change. Ensure the ammonia buffer is correctly prepared and added in the appropriate volume.

• Excessive Indicator Concentration: Using too much Fast Sulphon Black F indicator can lead to a premature and less distinct endpoint.

• Presence of Interfering Ions: Although highly specific for copper, other metal ions that form complexes with EDTA can interfere, leading to a drawn-out endpoint. Nickel is known to form a colored complex with the indicator, but it is not suitable for titration.

• Slow Titration Rate: While a steady pace is necessary, an excessively slow titration can sometimes cause the endpoint to appear less sharp.

Issue 2: Unexpected Color Changes or No Color Change

Q: The solution did not turn purple/crimson upon adding the indicator, or the color is not as expected.

A: This issue usually points to a problem with the reaction conditions:

• Absence of Ammonia: The characteristic purple/crimson color of the copper-indicator complex will not form without the presence of ammonia. Verify that the ammonia buffer was added.

• Incorrect pH: The pH of the solution may be outside the optimal range for the formation of the copper-indicator complex.

• Low Copper Concentration: In very dilute copper solutions, the initial color may be a pale blue due to the cuprammonium ion, which then transitions to a bright green at the endpoint.

Q: The color of the solution remains purple/crimson and does not change to green even after adding a significant amount of EDTA.

A: This indicates that the endpoint has not been reached or there is an issue preventing the displacement of the indicator:

• Insufficient EDTA: The concentration of the EDTA solution may be lower than expected, or the volume added is insufficient to chelate all the copper ions.

• Presence of Strongly Interfering Ions: Certain metal ions that form very stable complexes with EDTA might be present in high concentrations, competing with the copper ions.

Experimental Protocol: Determination of Copper (II) with EDTA using Fast Sulphon Black F

This protocol is a standard method for the complexometric titration of copper (II) ions.

1. Reagents and Solutions:

• Standard EDTA Solution (0.02 M): Prepare by dissolving a known weight of analytical grade disodium EDTA in deionized water.

• Copper (II) Solution (approx. 0.02 M): Prepare from a soluble copper salt (e.g., CuSO₄·5H₂O).

• Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black F powder in 100 mL of deionized water.

• Ammonia Buffer: A solution of ammonia and ammonium chloride to maintain a pH of approximately 10.

2. Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the copper (II) solution into a conical flask.

• Add a sufficient volume of the ammonia buffer to adjust the pH to the optimal range.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a distinct purple or crimson color.

• Titrate the solution with the standard 0.02 M EDTA solution from a burette.

• As the endpoint is approached, the color will begin to change. Add the EDTA dropwise with constant swirling.

• The endpoint is reached when the color sharply changes from purple/crimson to a clear green.

• Record the volume of EDTA used.

• Repeat the titration at least two more times for accuracy.

3. Calculation:

The concentration of copper (II) in the sample can be calculated using the following formula:

Molarity of Cu²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Cu²⁺ solution

Quantitative Data Summary

The following table summarizes the results from a series of titrations of a 0.02 M cupric chloride solution with a 0.02 M EDTA solution using Fast Sulphon Black F indicator.

Volume of 0.02 M Cu²⁺ Taken (mL)	Mean Volume of 0.02 M EDTA Found (mL)	Standard Deviation	Calculated Molarity of Cu²⁺ (M)
5.00	5.01	0.023	0.0200
10.00	10.02	0.024	0.0200
15.00	15.00	0.031	0.0200
20.00	20.00	0.026	0.0200
25.00	25.00	0.039	0.0200

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during Fast Sulphon Black F titrations.

A logical workflow for troubleshooting common titration issues.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. Fast sulphon black F, Hi-Cert™ For EDTA Titration [himedialabs.com]
• 3. Fast sulphon black F, Hi-Certâ„¢ For EDTA Titration 10G [chemscience.com]
• 4. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]

Improving the accuracy of EDTA titrations with Fast Sulphon Black F.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the accuracy of their EDTA titrations using Fast Sulphon Black F as an indicator.

Troubleshooting Guide

Issue: Faint or Indistinct Endpoint

Question: Why is the color change at the endpoint of my titration faint, gradual, or difficult to discern?

Answer: An indistinct endpoint is a common issue that can compromise the accuracy of your results. Several factors can contribute to this problem:

• Incorrect Indicator Concentration: Using an excessive amount of Fast Sulphon Black F indicator can lead to a premature and less distinct endpoint. Conversely, too little indicator may result in a weak color that is difficult to observe.

• Improper pH: The formation of the distinct purple or crimson copper-indicator complex is dependent on an ammoniacal solution at approximately pH 10. If the buffer is not prepared correctly or if the pH of the sample solution is outside the optimal range, the color change will be poor. Other buffering agents like borate or diethylamine, even at a similar pH, do not effectively promote the color formation.

• Presence of Interfering Ions: Other metal ions in the sample that form stable complexes with EDTA can interfere with the titration, leading to a gradual and poorly defined endpoint.

• High Concentration of Copper Ions: In highly concentrated copper solutions, the intense blue color of the copper(II) ammine complex can mask the color change of the indicator at the endpoint.[1]

Question: How can I achieve a sharper endpoint?

Answer: To obtain a sharp and clear endpoint, consider the following solutions:

• Optimize Indicator Concentration: Prepare a 0.5% aqueous solution of Fast Sulphon Black F and add only a few drops to your sample.[2][3]

• Ensure Correct pH: Use an ammonia-ammonium chloride buffer to maintain the pH of the solution at 10.[4][5]

• Dilute the Sample: If you are working with a high concentration of copper, dilute the sample with distilled water to reduce the masking effect of the copper-ammine complex.[1]

• Use Masking Agents: If interfering ions are present, add a suitable masking agent to prevent them from reacting with EDTA.

Issue: Premature or Inaccurate Endpoint

Question: My titration results are not reproducible, and I suspect the endpoint is being reached prematurely. What could be the cause?

Answer: A premature endpoint can be caused by a couple of key factors:

• Excess Indicator: As mentioned previously, an excess of the Fast Sulphon Black F indicator can cause the endpoint to appear sooner than it should, leading to inaccurate results.

• Interference from Other Metal Ions: The presence of other metal ions that also form complexes with EDTA can lead to a co-titration, resulting in an inaccurate endpoint for copper. Nickel, in particular, is known to form a colored complex with Fast Sulphon Black F.

Question: How can I prevent a premature endpoint and improve the accuracy of my titration?

Answer: To ensure an accurate endpoint, you should:

• Control the Amount of Indicator: Use the minimum amount of indicator necessary to see a clear color change.

• Address Interfering Ions: Employ masking agents to selectively block interfering ions from reacting with EDTA. For instance, cyanide ions can be used to mask metals like silver and copper, while ascorbic acid can be used as a reducing agent in certain masking procedures.[6]

Frequently Asked Questions (FAQs)

Q1: What is the principle behind using Fast Sulphon Black F in EDTA titrations?

A1: Fast Sulphon Black F is a complexometric indicator used almost exclusively for the determination of copper(II) ions with EDTA.[7][8] In an ammoniacal solution (pH 10), it forms a purple or crimson-colored complex with copper ions.[6] During the titration, EDTA, which is a stronger chelating agent, progressively displaces the Fast Sulphon Black F from the copper complex.[7] The endpoint is reached when all the copper has been complexed by EDTA, resulting in a sharp color change from purple/crimson (or blue in the presence of the copper-ammine complex) to the green of the free indicator.[6]

Q2: Why is an ammonia buffer at pH 10 essential for this titration?

A2: The presence of ammonia is crucial for the formation of the colored copper-indicator complex. The buffer maintains the pH at an optimal level for two main reasons:

• It ensures the stability of the copper-indicator complex before the titration begins.

• It allows for the efficient complexation of copper by EDTA, as the stability of metal-EDTA complexes is pH-dependent.[5][9]

Q3: What are common interfering ions, and how can I mitigate their effects?

A3: Several metal ions can interfere with the EDTA titration of copper by also forming stable complexes with EDTA. Nickel is a notable interferent as it also produces a colored complex with Fast Sulphon Black F. To mitigate interferences, you can use masking agents. These are substances that form more stable complexes with the interfering ions than EDTA, effectively preventing them from participating in the titration.

Interfering Ion	Masking Agent
Silver (Ag⁺), Copper (Cu²⁺)	Cyanide ions (CN⁻)[6]
Nickel (Ni²⁺)	Dimethylglyoxime (DMG)[6]
Iron (Fe²⁺)	1,10-Phenanthroline[6]
Aluminum (Al³⁺), Iron (Fe³⁺)	Ammonium hydroxide (to raise pH)[6]

Q4: How should I prepare and store the Fast Sulphon Black F indicator solution?

A4: A common preparation is a 0.5% solution of Fast Sulphon Black F in water.[2][3] To ensure the stability of the indicator solution, it is recommended to store it in a well-closed container at room temperature (10°C - 25°C).[10] Some sources suggest that aqueous solutions of similar indicators are stable for at least 12 months when stored in a polythene bottle in the dark.[2]

Q5: Are there alternative indicators for the EDTA titration of copper?

A5: Yes, other indicators can be used for the complexometric titration of copper. Murexide is a common alternative.[1] With murexide, the copper solution is also made ammoniacal, and the color change at the endpoint is from yellow/green to purple.[1] The choice of indicator may depend on the specific composition of the sample and the presence of interfering ions.

Data Presentation

The following table summarizes the results from a study on the titration of varying amounts of 0.02 M copper chloride solution with a 0.02 M EDTA solution using Fast Sulphon Black F indicator. Each result is the mean of 10 titrations.

Volume of 0.02M Cu²⁺ Taken (mL)	Mean Volume of 0.02M EDTA Added (mL)	Standard Deviation	Calculated Molarity of Cu²⁺ (M)
5.00	5.01	0.023	0.0200
10.00	10.02	0.024	0.0200
15.00	15.00	0.031	0.0200
20.00	20.00	0.026	0.0200
25.00	25.00	0.039	0.0200
(Data sourced from Belcher, R., Close, R. A., & West, T. S. (Victory4))

Experimental Protocols

Direct Titration of Copper(II) with EDTA using Fast Sulphon Black F

This protocol is for the direct determination of copper(II) in a sample solution.

Materials:

• Standard 0.01 M EDTA solution

• Copper(II) sample solution

• Ammonia-ammonium chloride buffer (pH 10)

• Fast Sulphon Black F indicator (0.5% aqueous solution)

• Distilled water

• Burette, pipette, conical flask, and other standard laboratory glassware

Procedure:

• Pipette a known volume of the copper(II) sample solution into a conical flask.

• Dilute the sample with approximately 50 mL of distilled water.

• Add 5 mL of the ammonia-ammonium chloride buffer (pH 10) to the flask.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color (or blue if the copper concentration is high).

• Titrate the solution with the standard 0.01 M EDTA solution until the color changes sharply to a distinct green.

• Record the volume of EDTA used.

• Repeat the titration at least two more times to ensure concordant results.

• Calculate the concentration of copper(II) in the sample.

Visualizations

References

• 1. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 2. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 3. Complexometric Titration Indicators [delloyd.50megs.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. quora.com [quora.com]
• 6. firsthope.co.in [firsthope.co.in]
• 7. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 8. Fast sulphon black F, Hi-Cert™ For EDTA Titration [himedialabs.com]
• 9. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 10. Fast Sulphon Black F | 3682-47-1 | FF52694 | Biosynth [biosynth.com]

Why is my Fast Sulphon Black F indicator color change not sharp?

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing issues with Fast Sulphon Black F indicator, particularly the lack of a sharp color change during complexometric titrations.

Frequently Asked Questions (FAQs)

Q1: Why is my Fast Sulphon Black F indicator color change not sharp?

A sluggish or indistinct color change with Fast Sulphon Black F during the titration of copper(II) with EDTA is a common issue that can compromise the accuracy of your results. The sharpness of the endpoint is crucial for precise determination of the metal ion concentration. The problem can typically be traced back to one or more of the following factors:

• Incorrect pH: The stability of the copper-EDTA complex and the color of the indicator are highly pH-dependent.

• Presence of Interfering Ions: Other metal ions in your sample can compete with copper for EDTA or the indicator.

• Improper Indicator Concentration: Using an excessive amount of the indicator can lead to a gradual and premature color change.

• Slow Titration Rate: Adding the EDTA titrant too quickly near the endpoint can cause you to overshoot it.

• Inadequate Mixing: Poor mixing of the solution can result in localized reactions and a drawn-out endpoint.

• Reagent Quality and Concentration: The accuracy of your results depends on the precise concentration of your EDTA solution and the quality of your reagents.

This guide will walk you through a systematic approach to identify and resolve the root cause of the problem.

Troubleshooting Guide

Use the following sections to diagnose and resolve the issue of a non-sharp color change.

pH Optimization

The formation of the distinct purple or crimson-colored complex between Fast Sulphon Black F and copper(II) ions occurs in an ammoniacal solution.[1] The titration should be performed at a pH of approximately 10, which is typically maintained using an ammonia-ammonium ion buffer.[2]

Troubleshooting Steps:

• Verify pH: Use a calibrated pH meter to check the pH of your sample solution before starting the titration.

• Adjust pH: If the pH is not within the optimal range (9.5-10.5), adjust it by adding the ammonia-ammonium ion buffer.

• Precipitation: Be aware that at a much higher pH, there is a risk of precipitating copper(II) hydroxide (Cu(OH)₂), which will interfere with the titration.[2]

Interference from Other Metal Ions

Fast Sulphon Black F is a highly selective indicator for copper(II) ions.[1] However, the presence of other metal ions that can form complexes with EDTA can interfere with the titration, leading to an inaccurate endpoint.

Troubleshooting Steps:

• Sample Purity: If possible, ensure the purity of your copper sample.

• Masking Agents: If your sample contains known interfering ions, consider using a masking agent to selectively block their reaction with EDTA. For instance, cyanide can be used to mask ions like zinc and cadmium. Always perform a blank titration to account for any potential reaction between the masking agent and EDTA.

Indicator Concentration and Preparation

The concentration of the Fast Sulphon Black F indicator solution is critical. An excess of the indicator can lead to a less distinct endpoint that appears too early.[2]

Recommended Indicator Preparation:

A 0.5% (w/v) aqueous solution of Fast Sulphon Black F is recommended.[3]

Parameter	Recommendation
Concentration	0.5% (w/v) in deionized water
Amount per Titration	2-3 drops

Troubleshooting Steps:

• Prepare Fresh Indicator Solution: Indicator solutions can degrade over time. It is advisable to prepare a fresh solution.

• Optimize Indicator Amount: If the endpoint is still not sharp, try reducing the number of drops of the indicator added to your sample.

Experimental Protocols

Standard Protocol for Copper(II) Titration with EDTA using Fast Sulphon Black F

This protocol outlines the standard procedure for the direct titration of a copper(II) solution with a standardized EDTA solution.

Reagents and Solutions:

• Standard EDTA Solution (0.01 M): Prepare by dissolving a known weight of analytical grade disodium EDTA in deionized water.

• Copper(II) Solution (approx. 0.01 M): Prepare from a soluble copper salt (e.g., CuSO₄·5H₂O).

• Ammonia-Ammonium Ion Buffer (pH 10): Prepare by dissolving ammonium chloride in concentrated ammonia solution and diluting with deionized water.

• Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black F in 100 mL of deionized water.

Procedure:

• Pipette a known volume (e.g., 25.00 mL) of the copper(II) solution into a conical flask.

• Add approximately 50 mL of deionized water.

• Add 5 mL of the ammonia-ammonium ion buffer solution to adjust the pH to around 10.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

• Titrate the solution with the standard 0.01 M EDTA solution from a burette.

• As the endpoint is approached, the color will change from purple to a pale blue.

• The endpoint is reached when the color sharply changes to a bright green.[1][2]

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times for accuracy.

Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting a non-sharp endpoint with Fast Sulphon Black F.

References

• 1. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 2. scribd.com [scribd.com]
• 3. Complexometric Titration Indicators [delloyd.50megs.com]

Technical Support Center: Minimizing Background Staining with Fast Sulphon Black F

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Fast Sulphon Black F to minimize background staining in histological preparations.

Frequently Asked Questions (FAQs)

Q1: What is Fast Sulphon Black F and how is it proposed to reduce background staining in histology?

Fast Sulphon Black F is a water-soluble, acidic dye. While it is primarily documented as a complexometric indicator for copper, its application in histology for reducing background staining is an area of exploration. It is hypothesized to work by binding non-specifically to components in the tissue that would otherwise contribute to background, thereby masking them. This action is thought to be similar to other dyes like Sudan Black B, which is known to quench autofluorescence from sources such as lipofuscin.[1][2][3][4]

Q2: What are the common causes of background staining in histology?

Background staining can arise from several sources:

• Endogenous Enzyme Activity: Tissues may contain endogenous peroxidases or phosphatases that can react with detection reagents in immunohistochemistry (IHC), leading to non-specific signal.[5][6][7][8]

• Non-specific Antibody Binding: In IHC, primary or secondary antibodies can bind to unintended targets through ionic or hydrophobic interactions.[9][10]

• Autofluorescence: Certain tissue components like collagen, elastin, and lipofuscin can naturally fluoresce, which can obscure the specific signal in fluorescence microscopy.[1][3][7] Aldehyde-based fixatives can also induce autofluorescence.[2][11]

• Hydrophobic Interactions: Hydrophobic interactions between antibodies and tissue proteins can lead to non-specific binding.[12]

Q3: How does Fast Sulphon Black F differ from Sudan Black B for background reduction?

Sudan Black B is a lipophilic (fat-soluble) dye well-known for quenching autofluorescence from lipofuscin.[1][2][4] However, it can introduce its own fluorescence in the red and far-red spectra.[1] Fast Sulphon Black F, being a water-soluble dye, may offer a different binding profile within the tissue and could potentially be easier to work with in aqueous buffers. Its effectiveness and potential for introducing artifacts are still under investigation.

Troubleshooting Guides

Issue 1: High Background Staining Persists After Treatment with Fast Sulphon Black F

Possible Cause	Recommended Solution
Inadequate Concentration of Fast Sulphon Black F	The concentration of the dye may be too low to effectively mask the background. Increase the concentration of Fast Sulphon Black F in a stepwise manner. It is advisable to perform a titration to find the optimal concentration for your specific tissue and protocol.
Insufficient Incubation Time	The dye may not have had enough time to bind to the non-specific sites. Increase the incubation time with Fast Sulphon Black F.
Ineffective Washing	Residual, unbound dye can contribute to overall background. Ensure thorough but gentle washing after the Fast Sulphon Black F incubation step.
Incorrect pH of Staining Solution	The binding of Fast Sulphon Black F may be pH-dependent. Prepare the staining solution in a buffer with a different pH (e.g., ranging from acidic to slightly alkaline) to optimize binding.
Drying of the Tissue Section	Allowing the tissue section to dry at any stage can cause non-specific staining.[6] Keep the slides moist throughout the staining procedure.

Issue 2: Weak or No Specific Staining After Fast Sulphon Black F Treatment

Possible Cause	Recommended Solution
Masking of the Target Antigen (in IHC)	Fast Sulphon Black F may be sterically hindering the binding of the primary or secondary antibody to the target epitope. Try applying Fast Sulphon Black F after the primary and secondary antibody incubations but before the detection step.
Overly Aggressive Staining	A high concentration of Fast Sulphon Black F or prolonged incubation may be quenching the specific signal. Reduce the concentration and/or incubation time of the Fast Sulphon Black F solution.
Interaction with Detection Reagents	The dye might be interfering with the chromogenic or fluorescent detection system. Run a control slide with the detection reagents and Fast Sulphon Black F to check for any direct interaction.

Experimental Protocols

Proposed Protocol for Using Fast Sulphon Black F to Reduce Background Staining

This is a general protocol that should be optimized for your specific application.

• Deparaffinization and Rehydration: Deparaffinize tissue sections in xylene and rehydrate through a graded series of ethanol to distilled water.

• Antigen Retrieval (if applicable for IHC): Perform antigen retrieval as required by the primary antibody manufacturer's protocol.

• Blocking (if applicable for IHC): Block endogenous enzymes and non-specific protein binding sites as per standard IHC protocols.[5][6][13]

• Primary and Secondary Antibody Incubation (for IHC): Incubate with primary and secondary antibodies according to your established protocol.

• Fast Sulphon Black F Treatment:

  • Prepare a 0.1% - 0.5% (w/v) solution of Fast Sulphon Black F in 70% ethanol or an appropriate buffer.

  • Incubate the slides in the Fast Sulphon Black F solution for 5-15 minutes at room temperature.

• Washing: Rinse the slides thoroughly in distilled water or buffer to remove excess dye.

• Detection (for IHC): Proceed with the chromogenic or fluorescent detection step.

• Counterstaining, Dehydration, and Mounting: Counterstain if desired, then dehydrate, clear, and mount the slides.

Quantitative Data Summary

The following tables provide suggested starting ranges for optimizing the use of Fast Sulphon Black F.

Table 1: Fast Sulphon Black F Concentration and Incubation Time

Parameter	Starting Range	Notes
Concentration	0.1% - 0.5% (w/v)	Higher concentrations may lead to quenching of the specific signal.
Solvent	70% Ethanol or PBS	The choice of solvent may affect the dye's binding characteristics.
Incubation Time	5 - 15 minutes	Longer incubation times may require lower concentrations.
Temperature	Room Temperature

Table 2: Troubleshooting Parameters

Problem	Parameter to Adjust	Suggested Change
High Background	Concentration	Increase in 0.1% increments
High Background	Incubation Time	Increase in 5-minute increments
Weak Specific Signal	Concentration	Decrease by 50%
Weak Specific Signal	Incubation Time	Decrease by 50%

Visualizations

Caption: Proposed experimental workflow for using Fast Sulphon Black F.

Caption: Troubleshooting logic for Fast Sulphon Black F staining.

References

• 1. Tech Tip: Battling Tissue Autofluorescence - Biotium [biotium.com]
• 2. hwpi.harvard.edu [hwpi.harvard.edu]
• 3. wellcomeopenresearch-files.f1000.com [wellcomeopenresearch-files.f1000.com]
• 4. What to do with high autofluorescence background in pancreatic tissues - an efficient Sudan black B quenching method for specific immunofluorescence labelling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. qedbio.com [qedbio.com]
• 6. Immunohistochemistry (IHC) Troubleshooting Guide & the Importance of Using Controls | Cell Signaling Technology [cellsignal.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. The Importance of Tissue Blocking in IHC and IF [visikol.com]
• 9. bosterbio.com [bosterbio.com]
• 10. sinobiological.com [sinobiological.com]
• 11. Quenching Autofluorescence - XWiki [wiki.helsinki.fi]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Ultimate IHC Troubleshooting Guide: Fix Weak Staining & High Background [atlasantibodies.com]

Stability issues with Fast Sulphon Black F solutions and how to fix them.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address stability issues with Fast Sulphon Black F solutions. The information is tailored for researchers, scientists, and drug development professionals to ensure the reliability and accuracy of their experiments.

Troubleshooting Guide

This guide addresses common problems encountered with Fast Sulphon Black F solutions, offering potential causes and solutions.

Problem	Potential Cause	Troubleshooting Steps
Color of the solution is not the expected deep black or has a brownish tint.	Degradation of the dye due to exposure to strong oxidizing agents, extreme pH, or light.	1. Ensure the solid dye used for preparation was stored properly in a cool, dry, dark place. 2. Verify the pH of the solution; adjust to a neutral pH if necessary for storage. 3. Prepare a fresh solution using high-purity water and protect it from light.
Precipitate forms in the solution over time.	Aggregation of dye molecules, especially in unbuffered aqueous solutions.	1. Filter the solution to remove the precipitate before use. 2. For future preparations, consider using a buffer (e.g., phosphate buffer at pH 7) to improve stability.[1] 3. Store the solution at a controlled room temperature or refrigerated, as recommended for the solid form (4°C), to minimize aggregation.[1]
Inconsistent results in complexometric titrations (e.g., indistinct endpoint).	1. Degradation of the indicator solution. 2. Incorrect pH of the titration medium. 3. Interference from other metal ions.	1. Prepare a fresh 0.5% aqueous solution of Fast Sulphon Black F.[2][3] 2. Ensure the titration is performed in an ammoniacal solution, as the presence of ammonia is essential for the correct color change.[4] 3. Be aware that while Fast Sulphon Black F is highly selective for copper, other ions like nickel can form colored complexes, potentially interfering with the endpoint.[4]
Noticeable fading of the solution's color over a short period.	Photodegradation due to exposure to ambient or UV light.	1. Store the solution in an amber glass vial or a container wrapped in aluminum foil to protect it from light.[1] 2. Minimize the exposure of the solution to light during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause instability in Fast Sulphon Black F solutions?

A1: The main factors contributing to the instability of Fast Sulphon Black F solutions are:

• Exposure to Light: Fast Sulphon Black F is susceptible to photodegradation, especially under UV light.[1]

• Extreme pH: The dye's color and stability are affected by pH. It appears dark blue-purple in concentrated sulfuric acid and dark blue-red in strong alkaline conditions, which can be indicative of chemical changes.[5]

• Presence of Strong Oxidizing Agents: These can cause the decomposition of the azo linkages in the dye molecule.[5]

• Temperature: Although specific thermal degradation data is limited, elevated temperatures can accelerate degradation processes for many organic dyes. It is recommended to store the solid form in a cool, dry place.[6]

• Aggregation: In aqueous solutions, especially if unbuffered, the dye molecules may aggregate and precipitate over time.[1]

Q2: How should I prepare a standard Fast Sulphon Black F solution for use as a complexometric indicator?

A2: A commonly used concentration for a Fast Sulphon Black F indicator solution is 0.5% w/v in water.[2][3]

Experimental Protocol for Preparing a 0.5% Fast Sulphon Black F Solution:

• Weighing: Accurately weigh 0.5 g of Fast Sulphon Black F powder.

• Dissolving: Transfer the powder to a clean 100 mL volumetric flask.

• Adding Solvent: Add approximately 50-70 mL of deionized or distilled water to the flask.

• Mixing: Gently swirl the flask to dissolve the powder completely. You may use a magnetic stirrer for better mixing.

• Final Volume: Once the powder is fully dissolved, add water to the 100 mL mark.

• Storage: Transfer the solution to a well-sealed, amber glass bottle to protect it from light. Store in a cool, dark place.

Q3: What are the ideal storage conditions for Fast Sulphon Black F solutions to maximize their stability?

A3: To maximize the stability of your Fast Sulphon Black F solution, follow these storage guidelines:

• Container: Store in a tightly sealed amber glass bottle to prevent photodegradation and evaporation.[1]

• Temperature: Store in a cool, dark place. Refrigeration at 4°C is recommended for the solid powder and can also be beneficial for solutions to slow down potential degradation and aggregation.[1]

• pH: For general use, maintaining a neutral pH is advisable. If the solution is used for specific applications requiring a different pH, it is best to prepare it fresh.

• Additives: For long-term storage, consider preparing the solution in a suitable buffer (e.g., phosphate buffer, pH 7) to prevent aggregation.[1]

Data on Stability Factors

While specific quantitative data on the degradation kinetics of Fast Sulphon Black F solutions is not extensively available in the reviewed literature, the following qualitative and semi-quantitative information can guide best practices.

Factor	Effect on Stability	Recommendations	Supporting Evidence
Light	Degrades under visible light irradiation; however, some studies suggest it does not show significant photolysis on its own for up to 180 minutes. The presence of photocatalysts significantly accelerates degradation.	Store solutions in amber glass vials or protect them from light.	[6]
pH	Color changes occur in strongly acidic or alkaline conditions, indicating structural changes. Azo dyes, in general, can undergo hydrolysis at extreme pH levels.	Prepare solutions in high-purity water (neutral pH) or a suitable buffer. Avoid storage at extreme pH values.	[5][7]
Temperature	The solid form is stable under normal ambient and anticipated storage conditions. Elevated temperatures are likely to accelerate degradation, as is common with organic dyes.	Store solid dye and solutions in a cool environment. Recommended storage for the solid is between 10°C - 25°C.[8][9]
Oxidizing Agents	Incompatible with strong oxidizing agents, which can lead to decomposition.	Avoid contact with strong oxidizers.	[5]

Visual Guides

Experimental Workflow for Solution Preparation

The following diagram illustrates the recommended workflow for preparing a stable Fast Sulphon Black F solution.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. webstor.srmist.edu.in [webstor.srmist.edu.in]
• 3. medchemexpress.com [medchemexpress.com]
• 4. du.edu.eg [du.edu.eg]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scribd.com [scribd.com]
• 8. Complexometric Titration Indicators [delloyd.50megs.com]
• 9. austinpublishinggroup.com [austinpublishinggroup.com]

Interference of other metal ions in Fast Sulphon Black F copper determination.

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Fast Sulphon Black F for the complexometric titration of copper(II) ions with EDTA.

Frequently Asked Questions (FAQs)

Q1: What is Fast Sulphon Black F and why is it used for copper determination?

Fast Sulphon Black F is a highly selective metallochromic indicator used almost exclusively for the complexometric titration of copper(II) ions with EDTA (Ethylenediaminetetraacetic acid).[1] In an ammoniacal solution, it forms a purple-colored complex with copper ions. During the titration, EDTA, a stronger chelating agent, displaces the Fast Sulphon Black F from the copper. At the endpoint, this displacement results in a sharp color change from purple to green, allowing for accurate quantification of the copper concentration.[1]

Q2: What is the optimal pH for the titration of copper with Fast Sulphon Black F?

The determination of copper(II) using Fast Sulphon Black F is typically carried out in a solution buffered to a pH of approximately 10.[2] This is commonly achieved using an ammonia-ammonium ion buffer. The presence of ammonia is essential for the formation of the distinct crimson or purple copper-indicator complex.[2]

Q3: What is the expected color change at the endpoint?

In an ammoniacal solution, the Fast Sulphon Black F indicator forms a purple or crimson complex with copper(II) ions. As EDTA is added, it progressively binds with the copper. The endpoint of the titration is marked by a distinct color change from purple to a bright green.[2] In solutions with a higher concentration of copper, the initial blue color of the cuprammonium ion may cause the color change to be from a pale blue to bright green.

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
No distinct color change at the endpoint or a sluggish endpoint.	1. Incorrect pH: The pH of the solution may not be optimal for the indicator's color change. 2. Presence of high concentrations of interfering metal ions: Other metal ions that form stable complexes with EDTA can compete with copper, leading to an indistinct endpoint. 3. Insufficient indicator: Too little indicator may result in a faint color change.	1. Verify pH: Ensure the solution is buffered to approximately pH 10 using an ammonia-ammonium buffer. 2. Address Interference: Refer to the section on "Interference of Other Metal Ions" below for guidance on managing interfering ions. 3. Adjust Indicator Amount: Ensure an adequate amount of Fast Sulphon Black F indicator solution is added.
The initial color of the solution is not purple/crimson.	1. Absence of ammonia: The formation of the copper-indicator complex is dependent on the presence of ammonia. 2. Low copper concentration: In very dilute solutions, the initial color may be less intense.	1. Add Ammonia Buffer: Ensure the ammonia-ammonium buffer has been added to the sample solution. 2. Concentrate Sample: If possible and appropriate for the experimental design, consider concentrating the sample.
Precipitate forms in the solution.	1. pH is too high: A pH significantly above 10 can lead to the precipitation of copper(II) hydroxide.	1. Adjust pH: Carefully adjust the pH of the solution to be within the optimal range of 9-10.

Interference of Other Metal Ions

Fast Sulphon Black F is a highly specific indicator for copper(II) ions. However, other metal ions that form stable complexes with EDTA can interfere with the determination by consuming the titrant, leading to inaccurate results. The table below summarizes the interference of common metal ions.

Interfering Ion	Nature of Interference	Mitigation Strategies
Nickel (Ni²⁺)	Forms a colored complex with Fast Sulphon Black F, but it is not suitable for direct titration. It will also be co-titrated with EDTA.	Due to the high selectivity of the indicator for copper, interference from nickel is minimal at low concentrations. For higher concentrations, consider using a masking agent such as triethanolamine or cyanide. Perform a blank titration to account for any residual interference.
Zinc (Zn²⁺)	Does not form a colored complex with the indicator but will be titrated by EDTA, leading to an overestimation of the copper concentration.	The high selectivity of Fast Sulphon Black F for copper allows for the determination of copper in the presence of small amounts of zinc. For higher concentrations, masking with an agent like cyanide can be effective.
Cadmium (Cd²⁺)	Competes with copper for EDTA, causing an overestimation of the copper content.	Similar to zinc, low concentrations may not significantly interfere due to the indicator's specificity. Masking agents can be employed for higher concentrations.
Lead (Pb²⁺)	Forms a stable complex with EDTA and will be co-titrated.	Masking agents are recommended if lead is present in significant quantities.
Calcium (Ca²⁺) & Barium (Ba²⁺)	These alkaline earth metals form weaker complexes with EDTA compared to copper but can still interfere at high concentrations by being co-titrated.	Generally, interference is less severe than from other transition metals. Maintaining the pH around 10 helps to improve selectivity for copper.

Experimental Protocol: Determination of Copper(II) with Fast Sulphon Black F and EDTA

This protocol outlines the direct titration of a copper(II) solution.

Reagents:

• Standard EDTA solution (e.g., 0.01 M)

• Ammonia-Ammonium Chloride Buffer (pH 10)

• Fast Sulphon Black F Indicator (0.5% w/v in distilled water)

• Copper(II) sample solution

Procedure:

• Pipette a known volume of the copper(II) sample solution into a conical flask.

• Dilute the sample with approximately 50 mL of distilled water.

• Add 5 mL of the ammonia-ammonium chloride buffer solution to adjust the pH to 10.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

• Titrate the solution with the standard EDTA solution.

• The endpoint is reached when the color changes sharply from purple to a bright, clear green.

• Record the volume of EDTA used.

• Repeat the titration for replicate samples to ensure accuracy.

• Calculate the concentration of copper(II) in the sample.

Experimental Workflow

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]

Technical Support Center: Enhancing the Sensitivity of Fast Sulphon Black F as a Copper Sensor

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Fast Sulphon Black F (FSBF) for copper detection. The following sections offer insights into optimizing experimental conditions and strategies to enhance the sensitivity of your copper sensing assays.

Frequently Asked Questions (FAQs)

1. What is the fundamental principle behind using Fast Sulphon Black F for copper detection?

Fast Sulphon Black F is a complexometric indicator that forms a distinct purple or crimson-colored complex with copper(II) ions in an ammoniacal solution. The intensity of this color is proportional to the copper concentration and can be measured spectrophotometrically. The sensing mechanism relies on the formation of this colored complex, which alters the absorbance spectrum of the dye.

2. What is the optimal pH for the formation of the Cu(II)-FSBF complex?

The formation of the colored complex between Cu(II) ions and FSBF is highly dependent on pH. The presence of ammonia is essential for color formation. An optimal pH of approximately 9.5 to 10, typically achieved using an ammonia-ammonium buffer, is recommended to ensure maximum complex formation and color development.[1] Other buffering agents like borate or diethylamine at a similar pH do not effectively promote the color change.

3. What are the common interfering ions that can affect the accuracy of copper measurement with FSBF?

FSBF is known to be highly selective for copper(II) ions. However, other metal ions that can form complexes with EDTA at the working pH may cause interference. Nickel is one of the few other ions that forms a colored product with FSBF, but it is not typically suitable for direct titration in the same manner as copper. To mitigate interference from other metal ions, masking agents or pH adjustments can be employed.

4. Can the sensitivity of Fast Sulphon Black F be enhanced for trace copper detection?

Yes, several strategies can be employed to enhance the sensitivity of FSBF as a copper sensor. These include:

• Immobilization: Attaching FSBF to a solid support, such as a polymer resin, can preconcentrate the analyte and enhance the signal. A known application involves immobilizing FSBF on XAD-7 resin for use in a fiber optic sensor.[1]

• Use of Micellar Media: Incorporating surfactants to create a micellar environment can enhance the stability and molar absorptivity of the Cu(II)-FSBF complex, thereby increasing sensitivity.

• Nanoparticle-Based Sensing: Functionalizing nanoparticles with FSBF can lead to enhanced colorimetric responses due to localized surface plasmon resonance (LSPR) effects of the nanoparticles.

5. How can I regenerate an immobilized FSBF sensor?

An immobilized FSBF sensor can often be regenerated by using a strong chelating agent to remove the bound copper ions. A common and effective method is to immerse the sensor in a solution of 0.01 M ethylenediaminetetraacetic acid (EDTA).[1] EDTA has a higher affinity for copper(II) ions than FSBF and will displace the FSBF from the copper complex, returning the sensor to its original state.[2]

Troubleshooting Guides

Problem	Possible Cause(s)	Troubleshooting Steps
No or weak color development	Incorrect pH of the solution.	Ensure the pH is between 9.5 and 10 using an ammonia-ammonium buffer. The presence of ammonia is crucial for color formation.
Low concentration of FSBF or copper.	Increase the concentration of the FSBF indicator or preconcentrate the sample if the copper concentration is below the detection limit.
Presence of strong complexing agents in the sample.	Use appropriate masking agents or sample pretreatment to remove interfering complexing agents.
Inconsistent or non-reproducible results	Fluctuation in pH during the experiment.	Use a buffer with sufficient capacity to maintain a stable pH throughout the measurement.
Temperature variations.	Perform experiments at a controlled temperature, as complex formation can be temperature-dependent.
Instability of the Cu(II)-FSBF complex.	Measure the absorbance within the optimal time frame after complex formation. Consider using a micellar medium to enhance complex stability.
High background signal or interference	Presence of interfering ions (e.g., Nickel).	Employ masking agents specific to the interfering ions. Alternatively, use a separation technique to remove interfering ions prior to analysis.
Turbidity or suspended particles in the sample.	Filter the sample through a suitable membrane filter (e.g., 0.45 µm) before analysis.
Low sensitivity for trace copper concentrations	The inherent detection limit of the solution-based assay is insufficient.	Consider preconcentration techniques such as solid-phase extraction or dispersive liquid-liquid microextraction.
The molar absorptivity of the Cu(II)-FSBF complex is limiting.	Explore sensitivity enhancement techniques such as immobilization on a solid support,[1] use of micellar media, or nanoparticle-based methods.

Quantitative Data Summary

The following table summarizes key quantitative data for the use of Fast Sulphon Black F in copper sensing.

Parameter	Value	Conditions/Notes	Reference
Linear Range (Immobilized Sensor)	11 - 127 ppm	FSBF immobilized on XAD-7 resin, measured by reflectance spectrometry.	[1]
Limit of Detection (LOD) (Immobilized Sensor)	10 ppm	FSBF immobilized on XAD-7 resin.	[1]
Optimal pH	9.5 - 10	Ammoniacal buffer.	[1]
Color of Cu(II)-FSBF Complex	Purple / Crimson	In ammoniacal solution.
Color of Free FSBF (at endpoint)	Green	After displacement by EDTA.
Regeneration Agent	0.01 M EDTA	For immobilized sensors.	[1]

Experimental Protocols

Protocol 1: Standard Spectrophotometric Determination of Copper(II) using Fast Sulphon Black F

This protocol outlines the basic procedure for determining the concentration of copper(II) in an aqueous sample using FSBF.

• Preparation of Reagents:

  • Copper(II) Standard Solutions: Prepare a series of standard solutions of known copper(II) concentrations.

  • Ammonia Buffer (pH 10): Prepare a buffer solution using ammonia and an ammonium salt (e.g., ammonium chloride) to maintain a pH of 10.

  • Fast Sulphon Black F Indicator Solution: Prepare a 0.5% (w/v) solution of Fast Sulphon Black F in deionized water.

• Calibration Curve Construction:

  • To a series of volumetric flasks, add a known volume of each copper(II) standard solution.

  • Add a sufficient volume of the ammonia buffer to each flask.

  • Add a fixed volume of the FSBF indicator solution to each flask.

  • Dilute to the mark with deionized water and mix well.

  • Allow the color to develop for a specified, consistent time.

  • Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) for the Cu(II)-FSBF complex using a spectrophotometer. The blank solution should contain all reagents except copper.

  • Plot a calibration curve of absorbance versus copper concentration.

• Sample Analysis:

  • Take a known volume of the sample solution and place it in a volumetric flask.

  • Add the same volumes of ammonia buffer and FSBF indicator solution as used for the standards.

  • Dilute to the mark with deionized water and mix well.

  • Measure the absorbance of the sample at the same λmax.

  • Determine the copper concentration in the sample by interpolating its absorbance on the calibration curve.

Protocol 2: Enhancement of Sensitivity by Immobilization of FSBF on a Solid Support (Based on Fiber Optic Sensor Design)

This protocol provides a conceptual framework for enhancing sensitivity by immobilizing FSBF, based on the principles of the fiber optic sensor.[1]

• Preparation of the Immobilized Sensor:

  • Select a suitable solid support, such as a polymer resin (e.g., XAD-7).

  • Prepare a solution of Fast Sulphon Black F.

  • Immobilize the FSBF onto the resin by physical adsorption or covalent bonding. This may involve incubating the resin with the FSBF solution for a specific time, followed by washing to remove any unbound dye.

• Sensor Response Measurement:

  • Place the immobilized FSBF sensor in contact with the copper(II) sample solution buffered at pH 9.5.

  • Measure the change in a specific optical property over time. For a reflectance-based sensor, this would be the change in reflectance.

  • A kinetic approach, where the rate of change of the signal is measured over a fixed period (e.g., 2 minutes), can be used for quantification.[1]

• Calibration and Analysis:

  • Prepare a series of standard copper(II) solutions and measure the sensor response for each.

  • Construct a calibration curve by plotting the rate of signal change versus the copper concentration.

  • Measure the response of the unknown sample and determine its copper concentration from the calibration curve.

• Regeneration:

  • After each measurement, regenerate the sensor by immersing it in a 0.01 M EDTA solution until the signal returns to its baseline.[1]

Visualizations

Caption: Standard experimental workflow for the spectrophotometric determination of copper using Fast Sulphon Black F.

Caption: Logical relationship of strategies to enhance the sensitivity of the Fast Sulphon Black F copper sensor.

References

• 1. researchgate.net [researchgate.net]
• 2. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]

Adjusting pH for optimal Fast Sulphon Black F indicator performance.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the performance of Fast Sulphon Black F indicator in their experiments.

Troubleshooting Guide

Q1: Why is the initial color of my solution not purple or crimson after adding Fast Sulphon Black F to my copper sample?

A1: This issue typically arises from incorrect pH. Fast Sulphon Black F requires an ammoniacal solution to form its characteristic purple or crimson complex with copper(II) ions.[1]

• Incorrect pH: The presence of ammonia is essential for the color formation. Buffering agents at a similar pH, such as borate or diethylamine, will not promote the formation of the colored complex.

• Insufficient Ammonia: Ensure that a sufficient amount of ammonia solution has been added to the sample to establish the proper alkaline environment.

Q2: The color change at the endpoint of my titration is gradual or indistinct, not a sharp change from purple/crimson to green. What could be the cause?

A2: A sluggish or unclear endpoint can be attributed to several factors:

• Incorrect pH: The titration should be conducted in a solution buffered to the optimal pH range. For copper titrations, an ammoniacal buffer is used. While a specific pH of 10 is mentioned for zinc titrations with this indicator, for its primary use with copper, the key is the presence of ammonia to form the initial complex.[1]

• Excess Indicator: Using too much indicator can lead to a premature and less distinct color change.

• Presence of Interfering Ions: While Fast Sulphon Black F is highly selective for copper, nickel is another ion that can form a colored complex, although it is not suitable for titration with this indicator. High concentrations of other metal ions that can complex with EDTA may also interfere.

Q3: My titration results are inconsistent. What are the potential sources of error?

A3: Inconsistent results can stem from issues with reagent stability or experimental technique.

• Indicator Solution Degradation: While the solid dye is stable when stored correctly, aqueous solutions may degrade over time.[1] It is recommended to prepare fresh indicator solution regularly.

• Improper Storage: The solid indicator is hygroscopic and can degrade with exposure to UV light. It should be stored in a cool, dry, dark place in a well-sealed container.[1][2]

• Inaccurate Reagent Concentrations: Ensure that the EDTA titrant and any standard solutions are accurately prepared and standardized.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for using Fast Sulphon Black F indicator?

A1: The optimal pH for Fast Sulphon Black F is dependent on the metal ion being titrated. For its most common application, the complexometric titration of copper(II), the presence of ammonia is essential for the formation of the purple/crimson copper-indicator complex. This implies an alkaline environment. For the titration of other metal ions, such as zinc(II), a pH of 10 is recommended.[1]

Q2: How do I prepare the Fast Sulphon Black F indicator solution?

A2: A 0.5% (w/v) solution in water is the standard preparation for the Fast Sulphon Black F indicator.[3]

Q3: What is the color change of Fast Sulphon Black F at the endpoint?

A3: In the complexometric titration of copper with EDTA, the color change is from a purple or crimson (the copper-indicator complex) to a bright green (the free indicator).[4][5] In solutions with a high concentration of copper, the initial color may appear pale blue due to the cuprammonium ion, which then transitions to bright green at the endpoint.

Q4: Can Fast Sulphon Black F be used to titrate metal ions other than copper?

A4: Fast Sulphon Black F is highly selective and almost exclusively used for the determination of copper.[5][6] Nickel is the only other common ion known to form a colored complex with the indicator, but it does not provide a satisfactory endpoint for titration. The indicator has also been noted to form colored complexes with beryllium.[7]

Q5: What is the shelf life of the Fast Sulphon Black F indicator solution and how should it be stored?

A5: The solid form of Fast Sulphon Black F should be stored in a cool, dry, well-ventilated area, away from incompatible materials like strong oxidizing agents, and protected from moisture and light.[2] While specific stability data for the aqueous solution is limited, it is best practice to prepare fresh solutions regularly to ensure optimal performance. Some sources suggest that aqueous solutions of similar indicators can be stable for several months if stored properly.

Quantitative Data Summary

Parameter	Value/Range	Application Context
Indicator Preparation	0.5% (w/v) in water	Standard indicator solution
pH for Copper Titration	Ammoniacal solution	Essential for Cu(II)-indicator complex formation
pH for Zinc Titration	~10	Recommended for Zn(II) determination
Color of Cu(II)-Indicator Complex	Purple / Crimson	Before the titration endpoint
Color of Free Indicator	Bright Green	After the titration endpoint

Experimental Protocols

Detailed Methodology for Complexometric Titration of Copper(II) with EDTA using Fast Sulphon Black F

• Preparation of Reagents:

  • 0.02 M EDTA Solution: Prepare a standardized 0.02 M solution of ethylenediaminetetraacetic acid (EDTA).

  • 0.02 M Copper(II) Solution: Prepare a standard solution of a copper salt (e.g., cupric chloride).

  • Ammonia Solution: Use a concentrated ammonia solution (e.g., S.G. 0.88).

  • Fast Sulphon Black F Indicator: Prepare a 0.5% (w/v) solution in deionized water.

• Titration Procedure:

  • Pipette a known volume of the copper(II) solution into an Erlenmeyer flask.

  • Add a sufficient volume of ammonia solution to form the deep blue cuprammonium complex and to buffer the solution.

  • Add a few drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color.

  • Titrate the solution with the standardized 0.02 M EDTA solution.

  • The endpoint is reached when the color changes sharply from purple/crimson to a bright green.

  • Repeat the titration to obtain concordant results.

Mandatory Visualizations

References

• 1. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 2. chemstock.ae [chemstock.ae]
• 3. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 4. discofinechem.com [discofinechem.com]
• 5. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 6. Fast Sulphone Black F | 3682-47-1 | Ottokemi™ [ottokemi.com]
• 7. Buy Fast Sulphon Black F | 3682-47-1 [smolecule.com]

Overcoming solubility problems with Fast Sulphon Black F in experiments.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with Fast Sulphon Black F in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Fast Sulphon Black F and what are its primary applications?

Fast Sulphon Black F (also known as Acid Black 32) is a synthetic azo dye.[1] Its primary applications include:

• Complexometric Indicator: It is widely used in analytical chemistry for titrations with EDTA, particularly for the determination of copper ions.[2][3][4][5] The color change from purple (copper complex) to green (free indicator) marks the endpoint of the titration.[3][6]

• Biological Stain: In histology and microscopy, it is used as a stain to help visualize cellular structures.[1][7]

• Industrial Dye: It is also utilized in the textile, paper, and leather industries for dyeing materials a deep black color.[1][7]

Q2: What are the key chemical properties of Fast Sulphon Black F that influence its solubility?

Fast Sulphon Black F's solubility is primarily dictated by the presence of multiple sulfonic acid groups (-SO₃H) in its structure.[8] These groups are highly polar and ionize in water, making the large organic molecule water-soluble.[8] It is typically supplied as a sodium salt, which further enhances its aqueous solubility.[9]

Q3: What is the expected solubility of Fast Sulphon Black F in common laboratory solvents?

Fast Sulphon Black F exhibits excellent solubility in water and other polar solvents.[1] Its solubility in alcoholic solvents is significantly lower.[9] See the table below for a summary of its solubility.

Troubleshooting Guide: Overcoming Solubility Issues

Problem: My Fast Sulphon Black F powder is not dissolving completely in water.

• Possible Cause 1: Reaching solubility limit.

  • Solution: Ensure you are not exceeding the known solubility limit of Fast Sulphon Black F in water, which is approximately 33.3 mg/mL.[9] If a higher concentration is required, consider gentle heating or adjusting the pH.

• Possible Cause 2: Poor quality or old reagent.

  • Solution: The dye can degrade over time, especially with exposure to moisture (as it is hygroscopic) and UV light.[8] Ensure it is stored in a cool, dry, and dark place.[8] Using a fresh batch of the dye may resolve the issue.

• Possible Cause 3: Incorrect pH.

  • Solution: The solubility of Fast Sulphon Black F is pH-dependent.[9] In strongly acidic conditions, its solubility characteristics can change.[9] For most applications, dissolving it in neutral or slightly alkaline water is recommended. For complexometric titrations, the solution is typically made ammoniacal.[8]

Problem: The prepared Fast Sulphon Black F solution appears cloudy or has precipitates.

• Possible Cause 1: Aggregation of dye molecules.

  • Solution: Dye aggregation can occur at high concentrations or in the presence of certain salts. To mitigate this, try the following:

    • Prepare a more dilute stock solution and then dilute it further for your working solution.

    • Use a buffered solution (e.g., phosphate buffer at pH 7) to maintain a stable pH and prevent aggregation.[8]

    • Brief sonication of the solution can help to break up aggregates.

• Possible Cause 2: Precipitation with other ions in the solution.

  • Solution: If you are preparing the solution in a buffer or media containing divalent cations, these may interact with the dye and cause precipitation. Prepare the Fast Sulphon Black F solution in deionized water first, and then add it to your final buffer or media.

Problem: The color of my Fast Sulphon Black F solution is not what I expected.

• Possible Cause 1: pH of the solution.

  • Solution: The color of Fast Sulphon Black F is sensitive to pH. It is typically black in a neutral aqueous solution.[10] In the presence of strong sulfuric acid, it appears as a dark blue to purple, and with the addition of 10% sodium hydroxide, it turns a dark blue to light red.[10] The color also changes upon complexation with metal ions, for instance, turning purple in the presence of copper ions.[3][8]

Data Presentation

Table 1: Solubility and Properties of Fast Sulphon Black F

Property	Value/Description	Source(s)
Appearance	Black to dark brown powder	[9]
Solubility in Water	33.3 mg/mL	[9]
Solubility in Ethanol	Slightly soluble	[9][10]
pH Sensitivity	Solubility and color are pH-dependent.	[9]
Storage	Store at 4°C in amber vials with desiccants.	[8]

Experimental Protocols

Protocol 1: Preparation of a 0.5% (w/v) Fast Sulphon Black F Aqueous Solution

• Weighing: Accurately weigh 0.5 g of Fast Sulphon Black F powder.

• Dissolving: Transfer the powder to a clean 100 mL volumetric flask.

• Adding Solvent: Add approximately 80 mL of deionized water to the flask.

• Mixing: Gently swirl the flask to dissolve the powder. If needed, use a magnetic stirrer at a low speed to aid dissolution. Gentle warming (to no more than 40-50°C) can be applied if necessary.

• Final Volume: Once the powder is completely dissolved, bring the solution to the 100 mL mark with deionized water.

• Storage: Store the solution in a well-sealed, light-protected container at room temperature or refrigerated for longer-term storage.

Visualizations

Caption: Experimental workflow for preparing an aqueous solution of Fast Sulphon Black F.

Caption: Troubleshooting decision tree for Fast Sulphon Black F solubility issues.

References

• 1. dawnscientific.com [dawnscientific.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 4. discofinechem.com [discofinechem.com]
• 5. Fast Sulphone Black F | 3682-47-1 | Ottokemi™ [ottokemi.com]
• 6. Fast Sulphon Black F - Order affordable lab supplies at Laboratory Discounter. From microscopes to chemicals, fast delivery in the UK. Browse our range today! [laboratoriumdiscounter.nl]
• 7. chemimpex.com [chemimpex.com]
• 8. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 9. Buy Fast Sulphon Black F | 3682-47-1 [smolecule.com]
• 10. FAST SULPHON BLACK F | 3682-47-1 [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Guide to Complexometric Indicators for Copper(II) Titration: Fast Sulphon Black F and Alternatives

For researchers, scientists, and drug development professionals, the accurate determination of metal ion concentrations is paramount. Complexometric titration with EDTA is a cornerstone of this analytical work, and the choice of indicator is critical for achieving sharp and reliable endpoints. This guide provides an objective comparison of Fast Sulphon Black F with other common complexometric indicators used for the quantification of copper(II) ions, supported by experimental data and detailed protocols.

Performance Comparison of Complexometric Indicators for Copper(II)

The selection of an appropriate indicator for a complexometric titration depends on several factors, including the stability of the metal-indicator complex, the pH of the titration medium, and the sharpness of the color change at the endpoint. This section provides a comparative overview of Fast Sulphon Black F and other indicators commonly used for copper(II) determination.

Quantitative Data Summary

The following table summarizes the key properties of selected complexometric indicators for copper(II) titration. A higher stability constant (log K) for the metal-indicator complex generally leads to a sharper endpoint, provided it is less stable than the metal-EDTA complex.

Indicator	Metal Ion	Optimal pH	Color of Metal-Indicator Complex	Color of Free Indicator	Stability Constant (log K) of Cu(II)-Indicator Complex
Fast Sulphon Black F	Cu²⁺	~10[1]	Purple/Crimson[2]	Green[1]	Data not available
Murexide	Cu²⁺	<9[3]	Yellow/Green[3][4]	Purple[3][4]	7.36
PAN (1-(2-Pyridylazo)-2-naphthol)	Cu²⁺	4-5[5]	Deep Red[2]	Yellow[2]	Data not available
Calcein	Cu²⁺	Alkaline[6]	(Fluorescence Quenched)[7]	Yellowish-Green Fluorescence[6]	Data not available
Eriochrome Black T	Cu²⁺	>6.5	Wine Red	Blue	Not recommended (blocks indicator)[6]

Note: The stability constant for the Cu(II)-EDTA complex is significantly higher (log K = 18.8)[8], ensuring that EDTA can displace the indicator from the copper ion.

Experimental Protocols

Detailed and consistent experimental procedures are essential for obtaining accurate and reproducible results in complexometric titrations.

General Protocol for Complexometric Titration of Copper(II) with EDTA

This protocol provides a general framework for the titration. Specific modifications for each indicator are detailed below.

Materials:

• Standardized 0.01 M EDTA solution

• Copper(II) sample solution

• Appropriate buffer solution

• Selected complexometric indicator

• Burette, pipette, conical flask, and other standard laboratory glassware

• Magnetic stirrer and stir bar

Procedure:

• Pipette a known volume of the copper(II) sample solution into a conical flask.

• Add a sufficient volume of the appropriate buffer to achieve and maintain the desired pH.

• Add a few drops of the selected indicator solution. The solution should develop the color of the metal-indicator complex.

• Titrate the sample solution with the standardized EDTA solution from the burette with constant stirring.

• Continue the titration until the color of the solution changes sharply to that of the free indicator. This is the endpoint.

• Record the volume of EDTA solution used.

• Repeat the titration at least two more times to ensure concordant results.

Indicator-Specific Protocols

1. Fast Sulphon Black F

• pH Adjustment: Add ammonia-ammonium chloride buffer to achieve a pH of approximately 10.[1]

• Indicator Preparation: Use a 0.5% w/v aqueous solution of Fast Sulphon Black F.

• Color Change at Endpoint: The color changes from purple or crimson to a bright green.[1][2]

2. Murexide

• pH Adjustment: Use an ammonia solution (1:1) to adjust the pH to below 9.[3]

• Indicator Preparation: A freshly prepared aqueous solution of Murexide should be used.[9]

• Color Change at Endpoint: The color changes from yellow or greenish-yellow to purple.[3][4]

3. PAN (1-(2-Pyridylazo)-2-naphthol)

• pH Adjustment: Use an acetate buffer to maintain a pH of 4-5.[5]

• Indicator Preparation: A 0.1% (w/v) solution of PAN in a suitable organic solvent like denatured alcohol is commonly used.[2]

• Color Change at Endpoint: The color changes from deep red to yellow.[2]

4. Calcein

• pH Adjustment: The titration is carried out in an alkaline medium.[6]

• Detection: This is a fluorescent indicator. The endpoint is detected by a change in fluorescence. The fluorescence of Calcein is quenched by Cu²⁺ ions. At the endpoint, when all Cu²⁺ is complexed by EDTA, the solution will exhibit a yellowish-green fluorescence under UV light.[6][7]

Visualizing the Titration Process

The following diagrams, generated using Graphviz (DOT language), illustrate the chemical principles and workflows involved in complexometric titrations.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 3. chemistry-dictionary.yallascience.com [chemistry-dictionary.yallascience.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. metrohm.com [metrohm.com]
• 6. alazharpharmacy.com [alazharpharmacy.com]
• 7. discofinechem.com [discofinechem.com]
• 8. issr.edu.kh [issr.edu.kh]
• 9. ulm.edu [ulm.edu]

A Comparative Guide to Copper Concentration Measurement: Fast Sulphon Black F vs. Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fast Sulphon Black F (FSBF) against other common analytical methods for the determination of copper concentration. The information presented is supported by experimental data to aid in the selection of the most appropriate method for your research needs.

Introduction to Fast Sulphon Black F

Fast Sulphon Black F is a complexometric indicator used almost exclusively for the determination of copper concentration through titration with Ethylenediaminetetraacetic acid (EDTA). It is highly regarded for its specificity and the sharp, distinct color change it provides at the endpoint of the titration.

The fundamental principle of this method lies in a displacement reaction. In an ammoniacal solution, FSBF forms a purple or crimson-colored complex with copper (II) ions. During titration, EDTA, which is a stronger chelating agent, progressively binds with the copper ions. At the equivalence point, EDTA displaces FSBF from the copper complex, resulting in a clear color change from purple to green, indicating the total consumption of free copper ions.

Experimental Protocol: Copper Titration with Fast Sulphon Black F

This section details the methodology for determining copper (II) concentration using a direct titration with EDTA and Fast Sulphon Black F as an indicator.

Reagents and Solutions:

• Standard EDTA Solution: A standardized solution of approximately 0.01 M EDTA.

• Ammonia-Ammonium Ion Buffer: To maintain a pH of 10. Concentrated ammonia solution can also be used.

• Fast Sulphon Black F Indicator: 0.5% (w/v) solution in distilled water.

• Copper (II) Sample Solution: The solution with an unknown copper concentration.

• Distilled Water

Procedure:

• Sample Preparation: Pipette a known volume (e.g., 10.0 mL) of the copper solution into a 250 mL conical flask.

• Dilution: Dilute the sample with an approximately equal volume of distilled water (e.g., 50 mL).

• Buffering: Add 5 mL of the ammonia-ammonium ion buffer or 1 mL of concentrated ammonia solution for each 10 mL of diluted solution to achieve a pH of 10. The presence of ammonia is crucial for the formation of the copper-indicator complex.

• Indicator Addition: Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a purple or crimson color. In solutions with high copper concentrations, the initial color may be the pale blue of the cuprammonium ion.

• Titration: Titrate the solution with the standard EDTA solution from a burette. Continuously swirl the conical flask during the titration.

• Endpoint Determination: The endpoint is reached when the color of the solution sharply changes from purple (or pale blue) to a distinct dark green.

• Calculation: Calculate the concentration of copper in the sample based on the volume of EDTA used.

A Comparative Guide to Fast Sulphon Black F and Murexide for Calcium and Copper Titrations

For researchers, scientists, and drug development professionals engaged in meticulous analytical work, the choice of indicator in complexometric titrations is paramount to achieving accurate and reliable results. This guide provides a detailed, objective comparison of two common indicators, Fast Sulphon Black F and Murexide, for the quantification of calcium and copper ions using ethylenediaminetetraacetic acid (EDTA) titrations.

At a Glance: Key Performance Differences

Indicator	Primary Application	Recommended For	Not Recommended For	Key Advantages	Key Disadvantages
Fast Sulphon Black F	Copper (II) Titration	Quantitative analysis of copper in various samples.	Calcium titration.	Highly selective and specific to copper, providing a sharp and distinct color change at the endpoint.	Limited applicability, almost exclusively used for copper determination.[1]
Murexide	Calcium and Copper Titration	Determination of calcium, especially in the absence of high concentrations of magnesium. Also applicable to copper titrations.	Calcium titration in the presence of significant magnesium, which can interfere and cause an indistinct endpoint.[2][3]	Versatile, with applications for multiple metal ions including calcium, copper, nickel, and cobalt.[4]	The endpoint for calcium can be less sharp compared to other indicators, and the indicator itself is unstable in alkaline solutions.[3][5]

Quantitative Performance Data

Direct comparative studies providing quantitative data for both indicators under identical conditions are limited. However, data from individual studies offer insights into their performance.

Table 1: Performance Data for Fast Sulphon Black F in Copper (II) Titration

Parameter	Value	Source
Analyte	Copper (II)	Belcher et al. (1957)
Titrant	0.02M EDTA	Belcher et al. (1957)
Indicator	0.5% aq. Fast Sulphon Black F	Belcher et al. (1957)
pH	Ammoniacal	Belcher et al. (1957)
Endpoint Color Change	Pale blue to bright green	Belcher et al. (1957)
Precision (Standard Deviation for 10 titrations)	0.023 - 0.039 mL	Belcher et al. (1957)
Accuracy	Molarity calculated from titrations closely matched the prepared molarity of the copper solution.	Belcher et al. (1957)

Table 2: Qualitative Performance of Murexide in Calcium Titration

Parameter	Observation	Source
Analyte	Calcium	A critical study of various indicators[3]
Interference	Presence of magnesium leads to low recoveries of calcium and deterioration of the endpoint quality.[2][3]	A critical study of various indicators[3]
Endpoint Sharpness	Described as less suitable than newer indicators, with an endpoint that can be difficult to recognize with precision.[3][6]	A critical study of various indicators[3]

Experimental Protocols

Copper (II) Titration with Fast Sulphon Black F

This protocol is adapted from the procedure described by Belcher et al. (1957).

Reagents:

• Standard 0.01 M EDTA solution

• Copper (II) solution of unknown concentration

• Ammonia solution (e.g., 1:1 dilution of concentrated ammonia)

• Fast Sulphon Black F indicator solution (0.5% w/v in water)

Procedure:

• Pipette a known volume (e.g., 25.0 mL) of the copper (II) solution into a 250 mL conical flask.

• Add ammonia solution dropwise until the initial pale blue precipitate of copper (II) hydroxide dissolves to form a deep blue solution of the tetraamminecopper (II) complex.

• Dilute the solution to approximately 100 mL with deionized water.

• Add 2-3 drops of Fast Sulphon Black F indicator solution. The solution will turn a purple or crimson color.

• Titrate with the standard 0.01 M EDTA solution. The color will change from purple to the blue of the copper-ammonia complex.

• The endpoint is reached when the color sharply changes to a clear green.[1]

• Repeat the titration to obtain concordant results.

Copper (II) Titration with Murexide

This protocol is based on a standard laboratory procedure for the complexometric titration of copper.[7][8]

Reagents:

• Standard 0.01 M EDTA solution

• Copper (II) solution of unknown concentration

• Ammonia solution (e.g., 1:1)

• Murexide indicator (solid mixture with NaCl or a freshly prepared aqueous solution)

Procedure:

• Pipette 25.0 mL of the copper (II) solution into a 250 mL conical flask.[8]

• Add ammonia solution drop-wise until the initial precipitate dissolves and a clear, deep blue solution is formed. Dilute to about 100 mL with distilled water.[8]

• Add a small amount of Murexide indicator (approximately 100 mg of a 1:100 ground mixture with NaCl or 3-4 drops of a fresh solution). The solution will turn a yellow or greenish-yellow color.[7][8]

• Titrate with the standard 0.01 M EDTA solution.

• The endpoint is indicated by a sharp color change from yellow/green to a distinct purple.[8]

• Repeat the titration for consistency.

Calcium Titration with Murexide

This protocol is a standard method for the determination of calcium hardness.[5]

Reagents:

• Standard 0.01 M EDTA solution

• Calcium solution of unknown concentration

• Sodium hydroxide (NaOH) solution (e.g., 1 N)

• Murexide indicator (solid mixture with NaCl or prepared in ethylene glycol)

Procedure:

• Pipette 50.0 mL of the sample solution into a conical flask. The calcium content should ideally be between 5-10 mg.[5]

• Add 2.0 mL of NaOH solution to raise the pH to 12-13. This precipitates any magnesium ions present as magnesium hydroxide.[5]

• Add approximately 0.1-0.2 g of the Murexide indicator mixture or 1-2 drops of the indicator solution. The solution will turn pink.[5]

• Titrate immediately with the standard 0.01 M EDTA solution with continuous stirring.

• The endpoint is reached when the color changes from pink to purple.[5]

• It is crucial to titrate immediately after adding the indicator as it is unstable under alkaline conditions.[5]

Visualizing the Titration Process

The following diagrams illustrate the logical workflow of a complexometric titration and the chemical principles involved.

Caption: A generalized workflow for complexometric titration.

Caption: Chemical principle of complexometric titration with a metal-ion indicator.

Conclusion

The choice between Fast Sulphon Black F and Murexide is highly dependent on the specific application. For the determination of copper, Fast Sulphon Black F is the superior choice due to its high selectivity and the sharp, clear endpoint it provides. Murexide, while a more versatile indicator with applications for several metal ions, is a suitable option for copper titration but may present challenges in calcium determination, particularly in the presence of magnesium. Its endpoint for calcium can be less distinct, and its instability in the required alkaline medium necessitates prompt titration. For researchers prioritizing accuracy and specificity in copper analysis, Fast Sulphon Black F is strongly recommended. For broader applications involving calcium and other metals, Murexide can be effective, provided its limitations are carefully considered and controlled for during the experimental procedure.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. victory4.co.uk [victory4.co.uk]
• 4. du.edu.eg [du.edu.eg]
• 5. nemi.gov [nemi.gov]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. ulm.edu [ulm.edu]
• 8. scribd.com [scribd.com]

A Comparative Guide to Alternative Dyes for Histological Staining Beyond Fast Sulphon Black F

For researchers, scientists, and drug development professionals seeking reliable alternatives to Fast Sulphon Black F for histological staining, this guide offers a comprehensive comparison of viable substitutes. The focus is on providing objective performance insights, detailed experimental data, and clear protocols to facilitate the integration of these dyes into existing workflows. This guide explores the properties and applications of Amido Black 10B, Luxol Fast Blue, and Nigrosin, presenting them as effective alternatives for various histological applications.

Performance Comparison of Alternative Dyes

The selection of a histological stain is critical for accurate tissue and cell component visualization. The following table summarizes the key performance characteristics of Amido Black 10B, Luxol Fast Blue, and Nigrosin as alternatives to Fast Sulphon Black F. This data is compiled from various scientific resources and manufacturer's specifications.

Feature	Amido Black 10B	Luxol Fast Blue	Nigrosin	Fast Sulphon Black F (for reference)
Primary Target	Proteins (collagen, reticulin, hemoglobin)[1][2][3]	Myelin Sheath (phospholipids)[1][4][5]	General background stain for contrast (negative staining)[6]	Proteins, complexometric indicator[7]
Color of Stained Component	Blue-black[2][8]	Blue to green[3][4]	Cells appear colorless against a black/dark violet background[6][9]	Blue-black
Common Applications	Staining proteins on gels and membranes, histological staining of collagen and reticulin.[1][9][10]	Detection of demyelination in the central nervous system (CNS).[1][5]	Negative staining of bacteria and other microorganisms, increasing contrast for unstained or poorly stained components.[6][9]	Histological staining, complexometric titrations.[7]
Solubility	Readily soluble in water and ethanol.[2][8][10]	Soluble in alcohol.[11]	Soluble in water.[12]	Soluble in water.
Advantages	High sensitivity and contrast for proteins, versatile applications.[10]	"Gold-standard" for myelin visualization, provides clear contrast between white and gray matter.[1]	Simple procedure, no heat fixation required, shows cell morphology well.[6][9]	Selective for certain metal ions in complexometric titrations.[7]
Limitations	Can stain background on porous surfaces.[13]	Cannot well discern myelination in the peripheral nervous system.[5]	Does not stain the cells directly, may not be suitable for all tissue types.[9]	Less commonly used for routine histological protein staining compared to alternatives.

Experimental Protocols

Detailed and reproducible protocols are essential for successful histological staining. Below are established methodologies for Amido Black 10B, Luxol Fast Blue, and Nigrosin.

Amido Black 10B Staining Protocol for Paraffin-Embedded Sections

This protocol is adapted for staining proteins in formalin-fixed, paraffin-embedded tissue sections.

Reagents:

• Amido Black 10B Staining Solution: 0.1% (w/v) Amido Black 10B in 7% acetic acid.

• Differentiating Solution: 70% ethanol.

• Xylene

• Ethanol (absolute, 95%, 70%)

• Distilled water

Procedure:

• Deparaffinization and Rehydration:

  • Immerse slides in xylene (2 changes, 5 minutes each).

  • Immerse in absolute ethanol (2 changes, 3 minutes each).

  • Immerse in 95% ethanol (2 minutes).

  • Immerse in 70% ethanol (2 minutes).

  • Rinse in distilled water.

• Staining:

  • Immerse slides in Amido Black 10B Staining Solution for 5-10 minutes.

  • Rinse briefly in distilled water.

• Differentiation:

  • Immerse slides in 70% ethanol and agitate for 15-30 seconds.

  • Check microscopically for desired staining intensity. Collagen and cytoplasm should be stained blue-black against a lighter background.

• Dehydration and Mounting:

  • Dehydrate through 95% ethanol, absolute ethanol (2 changes, 2 minutes each).

  • Clear in xylene (2 changes, 2 minutes each).

  • Mount with a resinous mounting medium.

Expected Results:

• Collagen, Reticulin, Cytoplasm: Blue-black

• Nuclei: May be unstained or lightly stained. A counterstain like Nuclear Fast Red can be used.

Luxol Fast Blue Staining Protocol for Myelin

This is a standard protocol for the visualization of myelin in the central nervous system.[4][5][14]

Reagents:

• Luxol Fast Blue Solution (0.1% w/v in 95% ethanol with 0.05% acetic acid).

• 0.05% Lithium Carbonate Solution.

• 70% Ethanol.

• Cresyl Violet Acetate Solution (for counterstaining).

• Xylene

• Ethanol (absolute, 95%)

• Distilled water

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize sections in xylene and rehydrate through graded alcohols to 95% ethanol.[14]

• Staining:

  • Stain in Luxol Fast Blue solution in a 56-60°C oven overnight (or for at least 6 hours).[4][14]

• Differentiation:

  • Rinse off excess stain with 95% ethanol.[4]

  • Rinse in distilled water.[4]

  • Differentiate in 0.05% lithium carbonate solution for 10-30 seconds.[4]

  • Continue differentiation in 70% ethanol for 20-30 seconds.[4]

  • Rinse in distilled water.[4]

  • Check microscopically. Gray matter should be colorless, and white matter should be sharply defined in blue/green. Repeat differentiation steps if necessary.[4]

• Counterstaining (Optional):

  • Counterstain with Cresyl Violet Acetate solution for 30-60 seconds.

  • Differentiate in 95% ethanol.

• Dehydration and Mounting:

  • Dehydrate through absolute ethanol, clear in xylene, and mount.[4]

Expected Results:

• Myelin: Blue to green[4]

• Neurons (with counterstain): Pink to violet[4]

Nigrosin Staining Protocol for Negative Staining of Tissue Sections

This protocol is adapted for providing background contrast in tissue sections.

Reagents:

• 10% (w/v) aqueous Nigrosin solution.[12]

• Xylene

• Ethanol (absolute, 95%, 70%)

• Distilled water

Procedure:

• Deparaffinization and Rehydration:

  • Deparaffinize and rehydrate sections as described in the Amido Black 10B protocol.

• Staining:

  • Place a small drop of the tissue section suspension or a mounted section on a slide.

  • Add a drop of 10% Nigrosin solution and mix gently with the suspension, or cover the mounted section with the solution for 1-2 minutes.

  • For suspensions, use a second slide to spread the mixture into a thin smear.

  • Allow to air dry completely. Do not heat fix.

• Mounting:

  • For mounted sections, rinse gently with distilled water and allow to air dry.

  • Mount with a resinous mounting medium.

Expected Results:

• Background: Black or dark violet

• Cells/Tissue Components: Colorless or showing their native color against the dark background.

Visualization of Methodologies and Applications

To better illustrate the workflows and conceptual relationships, the following diagrams are provided in the DOT language for Graphviz.

General workflow for histological staining.

Application of alternative dyes in neurodegeneration research.

References

• 1. ihisto.io [ihisto.io]
• 2. stainsfile.com [stainsfile.com]
• 3. Amido black 10B - Wikipedia [en.wikipedia.org]
• 4. A revisit to staining reagents for neuronal tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Luxol fast blue stain - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Detection of Aggregates and Protein Inclusions by Staining of Tissues | Springer Nature Experiments [experiments.springernature.com]
• 9. himedialabs.com [himedialabs.com]
• 10. Quantitative comparison of immunohistochemical staining measured by digital image analysis versus pathologist visual scoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. webpath.med.utah.edu [webpath.med.utah.edu]
• 12. youtube.com [youtube.com]
• 13. Histological methods for CNS [pathologycenter.jp]
• 14. ethosbiosciences.com [ethosbiosciences.com]

A comparative study of azo dyes for metal ion detection.

A Comparative Analysis of Azo Dyes for Colorimetric Metal Ion Detection

This guide provides a comparative overview of select azo dyes for the colorimetric detection of various metal ions. The performance of these dyes is evaluated based on key analytical parameters to assist researchers, scientists, and drug development professionals in selecting appropriate chemosensors for their specific applications.

Introduction to Azo Dyes as Metal Ion Chemosensors

Azo dyes, characterized by the presence of one or more azo (–N=N–) functional groups, are a versatile class of organic compounds extensively used as colorimetric chemosensors.[1] Their widespread application in metal ion detection stems from their straightforward synthesis, structural tunability, and distinct chromogenic properties.[1] The interaction between an azo dye and a metal ion typically involves the formation of a coordination complex, which alters the electronic properties of the dye molecule. This alteration often results in a noticeable color change, allowing for the qualitative and quantitative determination of the target metal ion, sometimes even by the naked eye.[2][3][4] The sensitivity and selectivity of these dyes can be fine-tuned by modifying their molecular structure, making them a powerful tool for detecting a wide range of metal ions.

Comparative Performance of Selected Azo Dyes

The following table summarizes the quantitative performance of three distinct azo dyes—a bis-azo dye, an anthracene-based azo dye (S9b), and a series of 8-hydroxyquinoline-based azo dyes—for the detection of Copper(II), Lead(II), and Nickel(II) ions.

Azo Dye Sensor	Target Metal Ion	Limit of Detection (LOD)	Linear Range	Stoichiometry (Dye:Metal)	Binding Constant (K)	Optimal pH	Response Time
Bis-Azo Dye	Cu(II)	0.13 µM[2]	Data not available	1:1[2]	Data not available	9.0[2]	~6 minutes[2]
Anthracene-based (S9b)	Pb(II)	1.55 µg mL⁻¹[5][6]	3.90–9.36 µg mL⁻¹[5][6]	2:1[5][6]	3.07 × 10⁴ L² g⁻²[5][6]	6.0[5][6][7]	2 minutes[5][6]
8-Hydroxyquinoline-based	Ni(II)	0.012–0.038 µM[8][9]	Data not available	3:1[8][9]	Data not available	4.0 or 8.0[8][9]	2 minutes[8][9]

Signaling Pathways and Experimental Workflows

The detection of metal ions by azo dyes typically involves a chelation process where the dye acts as a ligand, binding to the metal ion. This interaction perturbs the dye's intramolecular charge transfer (ICT) characteristics, leading to a shift in its maximum absorption wavelength (λmax), which is observed as a color change.

References

• 1. Synthesis and Evaluation of an Azo Dye for the Chromogenic Detection of Metal Cations [mdpi.com]
• 2. chemrevlett.com [chemrevlett.com]
• 3. researchgate.net [researchgate.net]
• 4. nanobioletters.com [nanobioletters.com]
• 5. Benesi–Hildebrand method - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. A new azo dye for colorimetric determination of lead( ii ) ions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02486B [pubs.rsc.org]
• 8. New 8-hydroxyquinoline-based azo dyes as highly sensitive colorimetric chemosensors for nickel cation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Unveiling the Selectivity of Fast Sulphon Black F: A Comparative Guide to its Cross-reactivity with Divalent Cations

For Researchers, Scientists, and Drug Development Professionals

Fast Sulphon Black F (FSBF) is a metallochromic indicator renowned for its high selectivity in the complexometric titration of copper(II) ions. However, understanding its potential interactions with other divalent cations is crucial for developing robust and accurate analytical methods. This guide provides a comprehensive comparison of the cross-reactivity of Fast Sulphon Black F with various divalent cations, supported by available experimental data and detailed methodologies. We also present a comparative analysis with other commonly used metallochromic indicators to aid in the selection of the most appropriate reagent for your specific application.

Performance of Fast Sulphon Black F with Divalent Cations

Fast Sulphon Black F exhibits a strong and distinct colorimetric response with a limited number of divalent cations. Its interaction is most pronounced with copper(II), forming a purple or crimson-colored complex in an ammoniacal solution.[1] This high selectivity forms the basis of its primary application. The dye also forms colored complexes with beryllium(II) and zinc(II). While nickel(II) ions are known to produce a colored product, the resulting complex is not suitable for a satisfactory titration endpoint.[1]

Table 1: Interaction of Fast Sulphon Black F with Divalent Cations

Divalent Cation	Observed Interaction	Wavelength of Maximum Absorbance (λmax)	Molar Absorptivity (ε)	Stability Constant (log K)	Notes
Copper (Cu²⁺)	Strong complexation, purple/crimson color	Not specified	Not available	Not available	Highly selective interaction in ammoniacal solution.[1]
Beryllium (Be²⁺)	Forms a blue-violet complex	630 nm (for measurement)	Not available	Not available	Determination is performed at high pH (11.0-11.2) with masking agents (EDTA, KCN) to avoid interference.[1]
Zinc (Zn²⁺)	Forms a colored complex	Not specified	Not available	Not available	Can be used as an indicator for EDTA titration of zinc at approximately pH 10.[1]
Nickel (Ni²⁺)	Forms a colored product	Not specified	Not available	Not available	The complex formed is not suitable for a satisfactory indicator endpoint.[1]
Calcium (Ca²⁺)	No significant interaction reported	-	-	-
Magnesium (Mg²⁺)	No significant interaction reported	-	-	-
Lead (Pb²⁺)	No significant interaction reported	-	-	-
Cadmium (Cd²⁺)	No significant interaction reported	-	-	-

Comparative Analysis with Alternative Metallochromic Indicators

To provide a broader context for the performance of Fast Sulphon Black F, this section compares its cross-reactivity with other widely used metallochromic indicators.

Table 2: Comparison of Metallochromic Indicators for Divalent Cation Detection

Indicator	Primary Target Ions	Known Cross-Reactivity	Stability Constants (log K)
Fast Sulphon Black F	Cu²⁺	Be²⁺, Zn²⁺, Ni²⁺	Data not readily available for a wide range of cations.
Eriochrome Black T	Mg²⁺, Zn²⁺, Cd²⁺, Pb²⁺	Ca²⁺, and other rare earth metals.[2]	Fe(III), Co(II), Ni(II), Cu(II), Zn(II), Cd(II), Hg(II), Pb(II) - data available.[3][4]
Murexide	Ca²⁺, Ni²⁺, Cu²⁺	Co²⁺, Zn²⁺, rare earth metals (Eu³⁺, Gd³⁺, La³⁺, Tb³⁺).[1]	Ca(II), Eu(III), Gd(III), La(III), Tb(III), Zn(II), Cu(II), Ni(II), Co(II) - data available.[1][5][6]
Calmagite	Mg²⁺, Ca²⁺	Structurally similar to Eriochrome Black T, likely similar cross-reactivity.	Mg(II): ~5.7, Ca(II): ~3.7 (at pH 10).[7]
Pyrocatechol Violet	Bi³⁺, Th⁴⁺, Zr⁴⁺	Cu²⁺, Al³⁺, and other metal ions.	Cu(II): log Ks = 8.4183.[8]

Experimental Protocols

General Protocol for Evaluating the Cross-Reactivity of Fast Sulphon Black F with Divalent Cations by UV-Vis Spectrophotometry

This protocol is a generalized adaptation based on the methodology for beryllium determination and standard spectrophotometric procedures.

1. Reagents and Solutions:

• Fast Sulphon Black F (FSBF) stock solution (e.g., 0.05% w/v in deionized water).

• Stock solutions of divalent cations (e.g., 1000 ppm of Cu²⁺, Zn²⁺, Ni²⁺, Ca²⁺, Mg²⁺, Pb²⁺, Cd²⁺) prepared from their chloride or nitrate salts.

• Buffer solutions of various pH values (e.g., pH 4-12).

• Masking agents (optional, e.g., EDTA, KCN) to assess selectivity.

2. Instrumentation:

• UV-Vis Spectrophotometer.

3. Procedure: a. Preparation of Metal-FSBF Solutions: i. In a series of volumetric flasks, add a fixed volume of the FSBF stock solution. ii. Add varying concentrations of a specific divalent cation stock solution to each flask. iii. Add a specific buffer solution to maintain the desired pH. iv. Dilute to the mark with deionized water and mix thoroughly. b. Spectrophotometric Measurement: i. Record the UV-Vis absorption spectrum of each solution over a relevant wavelength range (e.g., 400-800 nm). ii. Identify the wavelength of maximum absorbance (λmax) for the free FSBF and for each metal-FSBF complex. c. Data Analysis: i. Plot absorbance at λmax versus the concentration of the divalent cation to establish a calibration curve and determine the linearity and sensitivity. ii. Calculate the molar absorptivity (ε) from the slope of the linear portion of the calibration curve using the Beer-Lambert law (A = εbc). iii. Determine the stoichiometry of the complex using methods such as the mole-ratio method or Job's method of continuous variation. iv. Calculate the stability constant (K) of the complex from the spectrophotometric data.

4. Interference Studies: a. To assess the selectivity of FSBF, prepare solutions containing the primary cation of interest (e.g., Cu²⁺) and varying concentrations of potentially interfering divalent cations. b. Measure the absorbance and compare it to the absorbance of the primary cation alone. c. The effect of masking agents can be evaluated by adding them to the solutions before the addition of FSBF.

Experimental Workflow for Cross-Reactivity Assessment

References

• 1. researchgate.net [researchgate.net]
• 2. Eriochrome Black T - Wikipedia [en.wikipedia.org]
• 3. Dissociation constants of eriochrome black T and eriochrome blue black RC indicators and the formation constants of their complexes with Fe(III), Co(II), Ni(II), Cu(II), Zn(II), Cd(II), Hg(II), and Pb(II), under different temperatures and in presence of different solvents [scite.ai]
• 4. researchgate.net [researchgate.net]
• 5. Accurate values of stability constant of Ca(2+)-murexide complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Spectrophotometric determination of the stability constant of the Eu(III)-murexide complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.uci.edu [chem.uci.edu]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Neurotransmitter Detection: Immobilized Fast Sulphon Black F Sensors vs. Alternative Methods

For researchers, scientists, and drug development professionals, the sensitive and selective detection of neurotransmitters is paramount for advancing our understanding of neurological disorders and developing novel therapeutics. This guide provides an objective comparison of an emerging electrochemical sensor technology based on immobilized Fast Sulphon Black F (FSBF) with established methods for detecting key neurotransmitters like dopamine and epinephrine.

This document delves into the performance characteristics, experimental protocols, and underlying detection principles of these sensor platforms. Quantitative data is presented in a clear tabular format to facilitate direct comparison, and detailed experimental methodologies are provided. Additionally, signaling pathways and experimental workflows are visualized using diagrams to aid in comprehension.

Performance Comparison of Neurotransmitter Sensors

The selection of a sensor for a specific application depends on various factors, including the target analyte, desired sensitivity, and the complexity of the sample matrix. Below is a comparative summary of the performance of a poly(Fast Sulphon Black F) modified electrode for serotonin detection against a range of electrochemical dopamine sensors and fluorescence-based epinephrine sensors.

Sensor Type	Analyte	Detection Method	Linear Range	Limit of Detection (LOD)	Reference
Poly(Fast Sulphon Black F) Modified Pencil Graphite Electrode	Serotonin	Electrochemical	-	1.7 µM	[1][2]
Graphene & rGO Modified Electrodes	Dopamine	Electrochemical	10 nM - 100 µM	1 nM	[3]
rGO & AuNPs Modified Electrode	Dopamine	Electrochemical	0.1 - 100 µM	0.098 µM	[3]
PEDOT & Graphene Modified Electrode	Dopamine	Electrochemical	-	0.33 µM	[3]
PPy & Graphene Oxide Modified Electrode	Dopamine	Electrochemical	1 - 150 µM	0.02 µM	[3]
Pt-Ag/Graphene Modified Glassy Carbon Electrode	Dopamine	Electrochemical	0.1 - 60 µM	0.012 µM	[4]
Fe2+ Complex-Based Sensor	Epinephrine	Fluorescence	1 - 120 µM	0.14 nM	[5]
Laccase-Based Biosensor	Epinephrine	Fluorescence	1 - 120 µM	2.10 nM	[5]
Tyrosinase-Based Biosensor	Epinephrine	Fluorescence	1 - 120 µM	2.07 nM	[5]
Modified Carbon Quantum Dots	Adrenaline (Epinephrine)	Fluorescence	10 - 100 µM	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section provides step-by-step protocols for the fabrication and operation of the compared sensor types.

Immobilized Fast Sulphon Black F Sensor for Serotonin

This protocol is based on the electropolymerization of Fast Sulphon Black F on a pencil graphite electrode for the detection of serotonin.[1][2]

Materials:

• Pencil graphite electrode (PGE)

• Fast Sulphon Black F (FSBF)

• Sodium hydroxide (NaOH)

• Phosphate buffer solution (PBS)

• Serotonin standard solutions

• Potentiostat/Galvanostat

Procedure:

• Electrode Preparation: A pencil graphite lead is used as the working electrode. The surface is prepared by gently polishing it on a fine-grade emery paper, followed by rinsing with deionized water and air-drying.

• Electropolymerization of FSBF:

  • Prepare a 1 mM solution of FSBF in 0.1 M NaOH.

  • Immerse the prepared PGE in the FSBF solution.

  • Perform electropolymerization using cyclic voltammetry by cycling the potential between -0.4 V and 1.2 V for a set number of cycles (e.g., 15 cycles) at a scan rate of 50 mV/s.

  • After polymerization, the modified electrode is rinsed with deionized water to remove any unpolymerized monomer.

• Electrochemical Detection of Serotonin:

  • The poly(FSBF) modified PGE is immersed in a 0.2 M PBS solution (pH 7.4) containing the serotonin sample.

  • Electrochemical measurements are performed using cyclic voltammetry or differential pulse voltammetry.

  • The peak current is proportional to the concentration of serotonin.

Alternative Method 1: Electrochemical Dopamine Sensor

This protocol describes the modification of a glassy carbon electrode with a platinum-silver/graphene nanocomposite for dopamine detection.[4]

Materials:

• Glassy carbon electrode (GCE)

• Platinum-silver/graphene (Pt-Ag/Gr) nanocomposite

• Alumina slurry (0.05 µm)

• Phosphate buffer solution (PBS)

• Dopamine standard solutions

• Potentiostat/Galvanostat

Procedure:

• GCE Pre-treatment:

  • The GCE is polished with 0.05 µm alumina slurry for 5 minutes.

  • The electrode is then sonicated in deionized water and ethanol for 5 minutes each to remove any adsorbed particles.

  • The cleaned GCE is dried under a nitrogen stream.

• Modification of GCE with Pt-Ag/Gr:

  • A stable aqueous suspension of the Pt-Ag/Gr nanocomposite is prepared.

  • A small volume (e.g., 5 µL) of the nanocomposite suspension is drop-casted onto the surface of the pre-treated GCE.

  • The modified electrode is then dried at room temperature.

• Electrochemical Detection of Dopamine:

  • The Pt-Ag/Gr modified GCE is immersed in a PBS solution (pH 7.0) containing the dopamine sample.

  • Electrochemical measurements are carried out using differential pulse voltammetry.

  • The oxidation peak current of dopamine is measured to determine its concentration.

Alternative Method 2: Fluorescence-Based Epinephrine Sensor

This protocol outlines a fluorescence-based detection of epinephrine using a complex formed with Fe2+ ions.[5]

Materials:

• Fluorometer

• Ferrous sulfate (FeSO4) solution

• Epinephrine standard solutions

• Phosphate buffer solution (PBS)

Procedure:

• Preparation of the Sensing Solution:

  • A solution of FeSO4 is prepared in a suitable buffer.

• Fluorescence Measurement:

  • The epinephrine sample is added to the FeSO4 solution.

  • The mixture is incubated for a specific time to allow for the formation of the fluorescent complex.

  • The fluorescence intensity of the solution is measured using a fluorometer at the appropriate excitation and emission wavelengths.

  • The increase in fluorescence intensity is proportional to the concentration of epinephrine.

Visualizing the Mechanisms: Signaling Pathways and Workflows

To further elucidate the operational principles of these sensors, the following diagrams, generated using the DOT language, illustrate the key processes involved.

Caption: Generalized experimental workflows for immobilized FSBF and alternative electrochemical sensors.

Caption: Comparison of electrochemical and fluorescence signaling pathways for neurotransmitter detection.

References

• 1. Poly (fast sulphone black F) modified pencil graphite electrode sensor for serotonin-SciEngine [cdn.sciengine.com]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical Biosensing of Dopamine Neurotransmitter: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A dopamine electrochemical sensor based on a platinum–silver graphene nanocomposite modified electrode - RSC Advances (RSC Publishing) DOI:10.1039/C9RA11056A [pubs.rsc.org]
• 5. Fluorescence Sensing Platforms for Epinephrine Detection Based on Low Temperature Cofired Ceramics [mdpi.com]
• 6. A highly sensitive fluorescence sensor for adrenaline detection based on modified carbon quantum dots [spiedigitallibrary.org]

Advantages and disadvantages of Fast Sulphon Black F in analytical chemistry.

For researchers, scientists, and drug development professionals, the selection of an appropriate analytical method is paramount to achieving accurate and reliable results. In the realm of complexometric titrations, particularly for the determination of copper (II) ions, Fast Sulphon Black F has emerged as a significant metallochromic indicator. This guide provides a comprehensive comparison of Fast Sulphon Black F with its common alternatives, supported by experimental data and detailed protocols, to aid in the informed selection of the most suitable indicator for your analytical needs.

Overview of Fast Sulphon Black F

Fast Sulphon Black F is a bis-azo dye recognized for its high specificity and sharp color change in the complexometric titration of copper (II) ions with ethylenediaminetetraacetic acid (EDTA). In an ammoniacal solution, it forms a distinct crimson or purple complex with Cu(II) ions. During titration with EDTA, a stronger chelating agent, the Fast Sulphon Black F is displaced from the copper complex at the endpoint, resulting in a clear color change to green.[1] This distinct transition makes it a highly effective indicator for precise quantitative analysis.[2]

Advantages and Disadvantages of Fast Sulphon Black F

Advantages:

• High Specificity for Copper (II): Fast Sulphon Black F is virtually specific for Cu(II) ions, which is a significant advantage over other indicators that may react with a wider range of metal ions. While nickel is known to form a colored product with the dye, it does not provide a satisfactory endpoint for titration.

• Sharp and Clear Endpoint: The color change from purple/crimson to green is sharp and easily detectable, contributing to the accuracy and precision of the titration.[2]

• Good Water Solubility: As a sulfonated dye, Fast Sulphon Black F is readily soluble in water, simplifying the preparation of indicator solutions.

• Cost-Effective: It is a relatively inexpensive and efficient indicator for copper determination.

Disadvantages:

• Limited Versatility: Its high specificity, while an advantage for copper determination, makes it unsuitable for the direct titration of other metal ions.

• pH Dependence: The formation of the copper-indicator complex and the subsequent titration are dependent on an ammoniacal solution (pH around 10). Deviations from the optimal pH can affect the accuracy of the results.

• Potential for Premature Endpoint: If a large amount of the indicator is used, a premature and less distinct endpoint can occur.

Comparison with Alternative Indicators

The primary alternatives to Fast Sulphon Black F for the complexometric titration of copper (II) are Murexide and 1-(2-Pyridylazo)-2-naphthol (PAN).

Feature	Fast Sulphon Black F	Murexide	PAN (1-(2-Pyridylazo)-2-naphthol)
Specificity for Cu(II)	Virtually specific	Not specific; forms colored complexes with Ca, Ni, and other ions	More selective than Murexide, but can still react with other divalent cations
Endpoint Color Change	Purple/Crimson to Green[1]	Yellow/Green to Purple	Red to Yellow/Green
Endpoint Sharpness	Sharp and distinct[2]	Can be difficult to see, especially in the presence of high copper concentrations[3]	Reaction can be sluggish
log K (Cu(II)-Indicator)	Not readily available	~5-7 (pH dependent)	Not readily available
Optimal pH	~10 (ammoniacal)	~8-10	~2-10
Interferences	Minimal from other trace metals	Ca, Ni, Co, Zn, and other metal ions that form complexes with EDTA at the working pH	Other divalent cations

Experimental Protocols

Titration of Copper (II) using Fast Sulphon Black F

Solutions Required:

• 0.02 M EDTA solution

• 0.02 M Copper (II) chloride solution

• Ammonia solution (S.G. 0.88)

• Fast Sulphon Black F indicator (0.5% w/v in water)

Procedure:

• Pipette a known volume of the copper (II) chloride solution into a conical flask.

• Add an equal volume of distilled water.

• For every 10 ml of the diluted solution, add 1 ml of concentrated ammonia solution to achieve a pH of approximately 10.

• Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution will turn a purple or crimson color.

• Titrate with the standardized 0.02 M EDTA solution until the color changes sharply from purple/crimson to a bright green at the endpoint.

• Record the volume of EDTA used and calculate the concentration of the copper (II) solution.

Titration of Copper (II) using Murexide

Solutions Required:

• Standardized EDTA solution (e.g., 0.01 M)

• Copper (II) ion solution

• Ammonia solution (1:1)

• Murexide indicator (freshly prepared solid mixture with NaCl or as a solution)

Procedure:

• Pipette a known volume of the copper (II) solution into a conical flask.

• Add ammonia solution dropwise until the initial light blue precipitate dissolves and a clear, deep blue solution is formed.

• Add a small amount of the Murexide indicator. The solution will turn a yellow or greenish color.

• Titrate with the standardized EDTA solution. The color will gradually change.

• The endpoint is reached when the color changes to a distinct purple.

• Record the volume of EDTA used and calculate the concentration of the copper (II) solution.

Titration of Copper (II) using PAN

Solutions Required:

• Standardized EDTA solution

• Copper (II) ion solution

• Suitable buffer solution to maintain the desired pH (e.g., acetate buffer for acidic conditions)

• PAN indicator solution (typically dissolved in ethanol or methanol)

Procedure:

• Pipette a known volume of the copper (II) solution into a conical flask.

• Add the appropriate buffer solution to adjust the pH.

• Add a few drops of the PAN indicator solution. A red-colored complex will form.

• Heat the solution if necessary to expedite the reaction.

• Titrate with the standardized EDTA solution. The endpoint is indicated by a color change from red to yellow-green.

• Record the volume of EDTA used and calculate the concentration of the copper (II) solution.

Visualizing the Workflow and Comparison

Caption: Experimental workflow for the complexometric titration of copper (II) ions using Fast Sulphon Black F as the indicator.

References

• 1. Fast Sulphon Black F - Wikipedia [en.wikipedia.org]
• 2. Fast Sulphon Black F | 3682-47-1 | Benchchem [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal of Fast Sulphon Black F: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Fast Sulphon Black F (C.I. 26990), a versatile azo dye used in various laboratory and industrial applications. Adherence to these procedures is critical for ensuring personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Fast Sulphon Black F should be handled with care, recognizing that its toxicological properties have not been fully investigated.[1] As a general principle for handling azo dyes, it is crucial to prevent environmental release due to their potential impact on aquatic ecosystems and the possible formation of hazardous by-products.[2][3][4]

Personal Protective Equipment (PPE): When handling Fast Sulphon Black F in its solid form or in solution, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles or glasses are required.[5]

• Hand Protection: Wear protective gloves.[5]

• Respiratory Protection: In case of inadequate ventilation or when handling the powder, an approved mask or dust respirator should be worn to avoid inhalation.[5][6]

• Body Protection: A lab coat or other protective clothing should be worn to prevent skin contact.[6]

First Aid Measures: In case of accidental exposure, follow these immediate first aid procedures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Spill Response Protocol

In the event of a spill, it is crucial to act quickly to contain the material and prevent its spread.

• Isolate the Area: Clear the area of all personnel not involved in the cleanup.

• Wear Appropriate PPE: Before addressing the spill, ensure you are wearing the necessary protective equipment.

• Contain the Spill: Prevent the spilled material from entering drains, sewers, or waterways.[6][7][8]

• Clean-Up:

  • For solid spills, carefully sweep or vacuum up the material, avoiding dust generation.[1][6] Place the collected material into a clean, dry, sealable, and appropriately labeled container for disposal.[1][6]

  • For liquid spills, absorb the material with an inert, non-combustible material (e.g., sand, earth), then place it in a suitable container for disposal.

• Decontaminate: Clean the spill area thoroughly once the material has been removed.

Disposal Procedures

The disposal of Fast Sulphon Black F must comply with all local, state, and federal regulations. The primary rule is to avoid environmental release .

• Prohibited Disposal Methods:

  • Do NOT dispose of Fast Sulphon Black F down the drain or in the regular trash.[7][8]

  • Do not allow it to enter public waters or sewer systems.[5]

• Approved Disposal Method:

  • Waste Collection: All waste containing Fast Sulphon Black F, including the pure compound, contaminated solutions, and spill cleanup materials, must be collected as chemical or hazardous waste.[9]

  • Containerization: Use a sturdy, leak-proof container that is clearly labeled with the contents ("Hazardous Waste - Fast Sulphon Black F"). Do not mix with other waste streams unless specifically instructed to do so by your institution's safety office.[8]

  • Consult Safety Professionals: Always consult your institution's Environmental Health & Safety (EH&S) department or a local waste disposal expert for guidance on disposal.[7] They will provide specific instructions and arrange for pickup and disposal at an approved facility.

  • Incineration: The recommended disposal method for this type of waste is typically incineration at an approved and licensed facility.[6]

  • Container Disposal: Empty containers that previously held Fast Sulphon Black F should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste. Once cleaned, the container can be disposed of or recycled according to your institution's guidelines.

Summary of Safety and Disposal Parameters

Parameter	Specification	Source
PPE	Safety goggles, protective gloves, respiratory protection (for dust), lab coat.	[5][6]
Spill Containment	Prevent entry into drains, sewers, and waterways.	[6][7][8]
Solid Spill Cleanup	Sweep or vacuum carefully to avoid dust generation.	[1][6]
Prohibited Disposal	Do not dispose of in sinks or regular trash.	[7][8]
Waste Classification	Chemical / Hazardous Waste.	[1][9]
Recommended Disposal	Collection for incineration at an approved waste disposal plant.	[6][8]
Regulatory Compliance	Must adhere to local, state, and federal hazardous waste regulations.	[1][8]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Fast Sulphon Black F.

Caption: Decision workflow for the safe disposal of Fast Sulphon Black F waste.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. researchgate.net [researchgate.net]
• 3. gsconlinepress.com [gsconlinepress.com]
• 4. ijrar.org [ijrar.org]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. chemstock.ae [chemstock.ae]
• 7. carlroth.com [carlroth.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. research.columbia.edu [research.columbia.edu]